monacolin J acid

Core Science & Biosynthesis

mechanism of action of monacolin J acid

An In-Depth Technical Guide to the Mechanism of Action of Monacolin J Acid

Introduction

Monacolin J is a naturally occurring polyketide metabolite produced by several fungi, notably species such as Aspergillus terreus and Monascus ruber.[1][2] It stands as a pivotal molecule in the field of pharmacology and drug development, primarily because it is a key precursor in the biosynthesis of lovastatin (Monacolin K) and a crucial intermediate in the semi-synthesis of simvastatin, two widely prescribed cholesterol-lowering drugs.[3][4][5] While often referred to in its prodrug lactone form, the true pharmacologically active molecule is its hydrolyzed open-ring counterpart, monacolin J acid.

This technical guide is designed for researchers, scientists, and drug development professionals. It provides a detailed exploration of the molecular , from its primary enzymatic target to the downstream cellular and physiological consequences. The narrative explains the causality behind its function, supported by detailed experimental frameworks to validate its activity.

Chapter 1: The Molecular Basis of Action - Competitive Inhibition of HMG-CoA Reductase

The primary therapeutic effect of monacolin J acid stems from its potent and specific inhibition of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase (HMGCR), the rate-limiting enzyme in the cholesterol biosynthesis pathway.[6][7]

The Cholesterol Biosynthesis Pathway

Cholesterol synthesis is a vital multi-step process, primarily occurring in the liver. The pathway begins with acetyl-CoA and proceeds through a series of enzymatic reactions to produce mevalonate. The conversion of HMG-CoA to mevalonate, catalyzed by HMGCR, is the first committed step and the principal point of regulation for the entire pathway.[8][9][10] By controlling this step, cells can modulate their endogenous cholesterol production.

The Active Moiety: Monacolin J Acid

Statins, including the monacolin family, exist in two forms: an inactive lactone (closed-ring) form and an active hydroxy acid (open-ring) form.[11][12] Monacolin J is the inactive lactone prodrug, while monacolin J acid is the active metabolite. The β-hydroxy acid portion of monacolin J acid bears a strong structural resemblance to the endogenous substrate, HMG-CoA.[13] This structural analogy is the cornerstone of its inhibitory mechanism.

Kinetics of Inhibition

Monacolin J acid acts as a reversible, competitive inhibitor of HMG-CoA reductase.[][15] It binds to the same active site on the enzyme as HMG-CoA but with a much higher affinity. This high-affinity binding physically obstructs the natural substrate from accessing the enzyme, thereby halting the conversion to mevalonate and effectively shutting down the downstream synthesis of cholesterol. The inhibitory potency of the acid form is significantly greater than the lactone form. For instance, the IC50 (half-maximal inhibitory concentration) of the acid form of monacolin J against HMG-CoA reductase has been reported to be 3.3 μM, whereas the lactone form exhibited only 9.7% inhibition at a much higher concentration of 500 μM.[7] Another report notes that the sodium salt of Monacolin J causes 50% inhibition of the reductase enzyme at a concentration of 1.2 μg/mL.[6] For comparison, the active acid form of lovastatin has a dissociation constant (Ki) of 0.6 nM, illustrating the potent inhibition characteristic of this class of molecules.[16]

Table 1: Comparative Inhibitory Potency against HMG-CoA Reductase

Compound	Form	Potency Metric	Value	Reference(s)
Monacolin J	Acid	IC50	3.3 μM	[7]
Monacolin J	Lactone	% Inhibition	9.7% at 500 μM	[7]
Monacolin J	Na Salt (Acid)	IC50	1.2 μg/mL	[6]
Lovastatin	Acid	Ki	0.6 nM	[16]

digraph "Mevalonate_Pathway_Inhibition" {
graph [rankdir="LR", splines=ortho, nodesep=0.4];
node [shape=box, style="filled", fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124"];
edge [fontname="Arial", color="#5F6368"];
// Nodes
AcetylCoA [label="Acetyl-CoA"];
HMG_CoA [label="HMG-CoA"];
Mevalonate [label="Mevalonate"];
Isoprenoids [label="Isoprenoids"];
Cholesterol [label="Cholesterol"];
HMGCR [label="HMG-CoA Reductase", shape=ellipse, style="filled", fillcolor="#FBBC05", fontcolor="#202124"];
MJA [label="Monacolin J Acid", shape=diamond, style="filled", fillcolor="#EA4335", fontcolor="#FFFFFF"];
// Edges
AcetylCoA -> HMG_CoA [label="..."];
HMG_CoA -> HMGCR [arrowhead=none];
HMGCR -> Mevalonate [label=" Rate-Limiting Step"];
Mevalonate -> Isoprenoids [label="..."];
Isoprenoids -> Cholesterol [label="..."];
MJA -> HMGCR [label=" Competitive Inhibition", style=dashed, color="#EA4335", arrowhead=tee];
}

Caption: The Mevalonate Pathway and the point of inhibition by Monacolin J Acid.

Chapter 2: Bioactivation - The Conversion from Prodrug to Active Inhibitor

Monacolin J is administered as an inactive lactone prodrug, which must be converted into its active β-hydroxy acid form to exert its pharmacological effect.[1] This bioactivation occurs through hydrolysis of the ester bond in the lactone ring.

Mechanisms of Hydrolysis

• Spontaneous, pH-Dependent Hydrolysis: The lactone ring can undergo spontaneous hydrolysis under certain pH conditions. This conversion is particularly relevant in the acidic environment of the stomach following oral administration and can also occur under alkaline conditions.[12][][17]

• Enzymatic Hydrolysis: The primary and most efficient conversion is catalyzed by enzymes, specifically carboxylesterases (hCEs).[18] These enzymes are abundant in the liver, plasma, and the intestinal wall, ensuring that the prodrug is effectively converted into its active form systemically.[8][18] This enzymatic action opens the lactone ring to form the active monacolin J acid, which can then interact with HMG-CoA reductase in the liver.

Caption: Cellular cascade from HMGCR inhibition to LDL cholesterol clearance.

Chapter 4: Experimental Protocols for Elucidating the Mechanism of Action

To validate the described mechanism, a series of in vitro and cell-based assays are essential. These protocols provide a self-validating framework for confirming the bioactivity of monacolin J acid.

Protocol 4.1: In Vitro HMG-CoA Reductase Inhibition Assay

• Objective: To determine the IC50 value of monacolin J acid against HMG-CoA reductase.

• Principle: The activity of HMGCR is measured by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of the cofactor NADPH to NADP+.

• Methodology:

  • Reagent Preparation:

    • Assay Buffer: 100 mM potassium phosphate buffer (pH 7.4), 1 mM EDTA, 2 mM DTT.

    • Substrate: HMG-CoA solution (in water).

    • Cofactor: NADPH solution (in assay buffer).

    • Enzyme: Purified, recombinant human HMG-CoA reductase.

    • Test Compound: Monacolin J acid, serially diluted in assay buffer.

  • Assay Procedure (96-well UV-transparent plate):

    • To each well, add 180 µL of a master mix containing assay buffer, HMG-CoA, and NADPH.

    • Add 10 µL of the test compound dilution (or vehicle control).

    • Pre-incubate the plate at 37°C for 10 minutes.

    • Initiate the reaction by adding 10 µL of the HMG-CoA reductase enzyme solution.

  • Data Acquisition:

    • Immediately place the plate in a spectrophotometer pre-warmed to 37°C.

    • Measure the absorbance at 340 nm every 30 seconds for 15-20 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V) for each concentration by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percent inhibition for each concentration: % Inhibition = 100 * (1 - (V_test / V_control)).

  • Plot percent inhibition against the log of the test compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 4.2: In Vitro Lactone Hydrolysis Assay

• Objective: To quantify the enzymatic conversion of monacolin J (lactone) to monacolin J acid by human liver enzymes.

• Principle: The compounds are separated and quantified using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

• Methodology:

  • Reagent Preparation:

    • Incubation Buffer: 100 mM potassium phosphate buffer (pH 7.4).

    • Enzyme Source: Human liver S9 fraction or microsomes.

    • Cofactor (optional, for broader metabolic studies): NADPH regenerating system.

    • Substrate: Monacolin J (lactone form) dissolved in a minimal amount of organic solvent (e.g., DMSO) and diluted in buffer.

  • Assay Procedure:

    • Pre-warm incubation buffer and liver S9 fraction to 37°C.

    • In a microcentrifuge tube, combine the buffer, S9 fraction, and substrate.

    • Incubate the reaction mixture in a shaking water bath at 37°C.

    • At various time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw an aliquot of the reaction mixture.

    • Immediately quench the reaction by adding 2-3 volumes of ice-cold acetonitrile containing an internal standard.

    • Centrifuge to precipitate proteins.

  • Sample Analysis:

    • Transfer the supernatant to an HPLC vial.

    • Inject the sample onto an appropriate HPLC or LC-MS/MS system equipped with a C18 column.

    • Elute with a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid). [19] * Monitor and quantify the peak areas for both monacolin J (lactone) and monacolin J acid against standard curves.

• Data Analysis:

  • Plot the concentration of monacolin J acid formed versus time to determine the rate of hydrolysis.

  • Plot the disappearance of the monacolin J lactone substrate over time.

References

• Wikipedia. (n.d.). Lovastatin.
• BOC Sciences. (n.d.). Lovastatin: Definition, Mechanism of Action and Application.
• Shaini, L., & Gudesblatt, M. (2023). Lovastatin. In StatPearls. StatPearls Publishing.
• GlobalRx. (n.d.). Clinical Profile of Lovastatin 40mg Tablets: Efficacy and Applications.
• Li, Y., et al. (2022). Heterologous Synthesis of Monacolin J by Reconstructing Its Biosynthetic Gene Cluster in Aspergillus niger. Journal of Fungi, 8(1), 73.
• Chen, F., et al. (2020). An overview on the biosynthesis and metabolic regulation of monacolin K/lovastatin. Food & Function, 11(11), 9413-9426.
• Ye, J., et al. (2024). Efficient Biosynthesis of Monacolin J through Enzymatic Hydrolysis Using a Recombinant Lovastatin Hydrolase. Molecules, 29(18), 4287.
• Monu, E., et al. (2023). Mechanism of action of Monacolin K in inhibition of HMGCR in cholesterol biosynthetic pathway... ResearchGate.
• Endo, A., et al. (1986). Monacolin M, a new inhibitor of cholesterol biosynthesis. The Journal of Antibiotics, 39(11), 1670-1673.
• Endo, A., et al. (1986). MONACOLIN M, A NEW INHIBITOR OF CHOLESTEROL BIOSYNTHESIS. The Journal of Antibiotics, 39(11), 1670-1673.
• MedChemExpress. (n.d.). Monacolin J (Antibiotic MB 530A).
• MedChemExpress. (n.d.). Lovastatin acid (Mevinolinic acid).
• Skoczynska, A., et al. (2020). The Role of Structure and Biophysical Properties in the Pleiotropic Effects of Statins. International Journal of Molecular Sciences, 21(22), 8713.
• ResearchGate. (2024). Efficient Biosynthesis of Monacolin J through Enzymatic Hydrolysis Using a Recombinant Lovastatin Hydrolase.
• Laizure, S. C., et al. (2013). The role of human carboxylesterases in drug metabolism: have we overlooked their importance? Pharmacotherapy, 33(2), 210-222.
• Kim, D., et al. (2021). A Novel Statin Compound from Monacolin J Produced Using CYP102A1-Catalyzed Regioselective C-Hydroxylation. Molecules, 26(14), 4153.
• Cicero, A. F. G., et al. (2021). Red yeast rice with monacolin K for the improvement of hyperlipidemia: A narrative review. World Journal of Cardiology, 13(9), 436-445.
• PharmGKB. (n.d.). Statin Pathway, Pharmacodynamics.
• Xie, X., & Tang, Y. (2007). Kinetic analysis of LovD-catalyzed acylation of monacolin J to yield simvastatin. Biotechnology and Bioengineering, 97(4), 812-819.
• Righetti, L., et al. (2024). Red Yeast Rice or Lovastatin? A Comparative Evaluation of Safety and Efficacy Through a Multifaceted Approach. Molecular Nutrition & Food Research, e2300543.
• Gao, J., et al. (2013). Chemical structures of lovastatin acid, monacolin J acid, and... ResearchGate.
• EBM Consult. (2015). The Mechanism of Red Yeast Rice's (Monascus purpureus rice) Lipid Lowering Effect.
• Gracia, A., et al. (2019). Re-examining the role of the gut microbiota in the conversion of the lipid-lowering statin monacolin K (lovastatin) into its active β-hydroxy acid metabolite. Food & Function, 10(4), 1835-1842.

Sources

• 1. Lovastatin - Wikipedia [en.wikipedia.org]
• 2. An overview on the biosynthesis and metabolic regulation of monacolin K/lovastatin - Food & Function (RSC Publishing) [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. The Role of Structure and Biophysical Properties in the Pleiotropic Effects of Statins [mdpi.com]
• 9. ClinPGx [clinpgx.org]
• 10. The Mechanism of Red Yeast Rice's (Monascus purpureus rice) Lipid Lowering Effect [ebmconsult.com]
• 11. wjgnet.com [wjgnet.com]
• 12. Re-examining the role of the gut microbiota in the conversion of the lipid-lowering statin monacolin K (lovastatin) into its active β-hydroxy acid met ... - Food & Function (RSC Publishing) DOI:10.1039/C8FO02594K [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 15. Articles [globalrx.com]
• 16. medchemexpress.com [medchemexpress.com]
• 17. Lovastatin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 19. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Monacolin J Acid: Structure, Properties, and Applications

Foreword

In the landscape of cardiovascular therapeutics, statins represent a cornerstone of lipid-lowering therapy. While blockbuster drugs like simvastatin and lovastatin are household names, the intricate world of their biosynthesis and semi-synthesis holds molecules of profound scientific and commercial interest. Among these is monacolin J, and specifically its biologically active hydroxy acid form. This guide provides a comprehensive technical overview of monacolin J acid, moving beyond a superficial summary to deliver actionable insights for researchers, scientists, and drug development professionals. We will dissect its chemical architecture, explore its physicochemical and biological properties, and detail the methodologies for its synthesis and analysis, grounding every claim in authoritative data.

Core Chemical Identity and Structure

Monacolin J is a naturally occurring polyketide found in red yeast rice, a product of fermenting rice with the yeast Monascus purpureus.[1] It is also a key intermediate in the biosynthetic pathway of lovastatin in the fungus Aspergillus terreus.[1][2] While often discussed in its lactone form, it is the open-ring hydroxy acid form, monacolin J acid, that is the biologically active HMG-CoA reductase inhibitor.

Nomenclature and Chemical Identifiers

A precise understanding of a molecule begins with its unambiguous identification. The key identifiers for monacolin J are provided below. Note that the lactone form is more commonly cataloged in chemical databases.

Identifier	Value	Source
IUPAC Name (Lactone)	(4R,6R)-6-[2-[(1S,2S,6R,8S,8aR)-8-hydroxy-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]ethyl]-4-hydroxyoxan-2-one	[3][4]
Molecular Formula	C₁₉H₂₈O₄	[3][4]
Molecular Weight	320.42 g/mol	[3][5]
CAS Number (Lactone)	79952-42-4	[3][4][5]

Structural Elucidation

Monacolin J acid features a hexahydronaphthalene core linked to a β-hydroxy acid side chain. This dihydroxy-heptanoic acid moiety is the critical pharmacophore that mimics the endogenous HMG-CoA substrate. Unlike lovastatin (monacolin K), monacolin J lacks the 2-methylbutyryl side chain at the C8' hydroxyl group, a defining structural feature.[1]

Caption: Chemical structure of Monacolin J Acid.

Physicochemical Properties and the Lactone-Acid Equilibrium

The physicochemical characteristics of monacolin J acid are pivotal to its biological activity, stability, and analytical behavior. A key aspect is the pH-dependent equilibrium between the active hydroxy acid form and the inactive lactone prodrug.[6][7]

Property	Value	Significance / Comment
Molecular Formula	C₁₉H₂₈O₅	For the hydroxy acid form.
XLogP3	2.3	Indicates moderate lipophilicity, relevant for membrane permeability.[3]
Topological Polar Surface Area (TPSA)	66.76 Ų	Reflects polarity and potential for hydrogen bonding.[8]
Hydrogen Bond Donors	2	[8]
Hydrogen Bond Acceptors	4	[8]
pKa (Predicted)	13.49 ± 0.40	[5]
Solubility	Soluble in methanol, ethanol, DMSO, DMF.[5][9]	Typical for polyketides of this class.
Form	White to Pale Yellow Solid	[5]

Causality Behind the Lactone-Acid Equilibrium: The interconversion between the lactone and acid forms is a spontaneous, pH-dependent process.[7]

• Acidic Conditions (e.g., pH < 4.5): The equilibrium favors the formation of the stable, inactive lactone ring.[10]

• Neutral to Alkaline Conditions (e.g., physiological pH ~7.4): The equilibrium shifts towards the open-ring, active hydroxy acid form.[7][10]

This dynamic is not merely a chemical curiosity; it is fundamental to the molecule's action. The lactone form acts as a prodrug, which is hydrolyzed in vivo to the active acid metabolite that can bind to HMG-CoA reductase.[7][11]

Biological Activity and Mechanism of Action

Monacolin J acid exerts its biological effect by competitively inhibiting 3-hydroxy-3-methyl-glutaryl-coenzyme A (HMG-CoA) reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.[1][2]

Inhibition of HMG-CoA Reductase

The hydroxy acid portion of monacolin J acid is structurally analogous to the HMG-CoA substrate. This allows it to bind to the active site of the HMG-CoA reductase enzyme with high affinity, acting as a competitive inhibitor and blocking the conversion of HMG-CoA to mevalonate.[11][12] This disruption effectively reduces the endogenous synthesis of cholesterol.[12]

It is crucial to note that the lactone form of monacolin J shows negligible inhibitory effects on HMG-CoA reductase.[1] In one study, at a concentration of 500 μM, the lactone form inhibited only 9.7% of the enzyme's activity.[1] In contrast, the acid form was reported to have an IC₅₀ value of 3.3 μM, demonstrating its significantly greater potency as the active species in vivo.[1]

Caption: Inhibition of Cholesterol Biosynthesis by Monacolin J Acid.

Synthesis and Production Methodologies

Monacolin J is a valuable intermediate, and its production is a key step in the manufacture of other statins. Both biological and chemical routes are employed.

Biosynthesis in Aspergillus terreus

In the natural lovastatin biosynthetic pathway, monacolin J is a late-stage intermediate. The core polyketide backbone is assembled by lovastatin nonaketide synthase (LovB) and other enzymes (LovC, LovG) to form dihydromonacolin L.[2] This is then oxidized in two steps by the cytochrome P450 enzyme LovA to yield first monacolin L, and then monacolin J.[2] To produce lovastatin, an acyltransferase (LovD) then attaches a 2-methylbutyryl side chain to the C8' hydroxyl group of monacolin J.[1] Genetic engineering strategies that inactivate the lovD or lovF genes in A. terreus lead to the accumulation of monacolin J.[1]

Industrial Production via Hydrolysis

The predominant industrial method for producing monacolin J involves the hydrolysis of lovastatin, which is readily available through large-scale fermentation.[2]

• Chemical Hydrolysis: This traditional method uses strong alkaline conditions to cleave the ester bond of the 2-methylbutyryl side chain from lovastatin.[2][13] While effective, this process can generate significant chemical waste and by-products, posing environmental and financial burdens.[2][13]

• Enzymatic Hydrolysis: A greener, more specific alternative involves the use of enzymes, specifically lovastatin hydrolases.[14] Recombinant E. coli expressing hydrolases from organisms like Aspergillus turcosus can efficiently convert lovastatin to monacolin J acid under mild conditions (e.g., pH 8.0, 30°C) with high conversion rates (>99.8%).[14] This biocatalytic approach avoids harsh reagents and simplifies downstream processing.[14]

Caption: High-level workflow for the industrial production of Monacolin J Acid.

Analytical Protocols for Quantification and Quality Control

Accurate and robust analytical methods are essential for research, process monitoring, and quality control. High-Performance Liquid Chromatography (HPLC) is the gold standard for analyzing monacolin J acid.

Standard HPLC Methodology

A well-established HPLC method can effectively separate the lactone and acid forms of monacolin J from other related monacolins like lovastatin and simvastatin.[15][16]

Experimental Protocol: HPLC Analysis of Monacolin J Acid

• Instrumentation: An HPLC system equipped with a C18 column and a UV detector.

  • Exemplar Column: Agilent Eclipse Plus C18 (100 × 4.6 mm, 3.5 µm) or Hypersil C18.[14][15]

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and 0.1% phosphoric acid (H₃PO₄) in water. A common ratio is 50:50 (v/v) or 70:30 (v/v) acetonitrile to aqueous acid.[14][15] The acidic modifier is critical for ensuring sharp peak shapes and controlling the ionization state of the acid analytes.

• Chromatographic Conditions:

  • Flow Rate: 1.0 - 1.5 mL/min.[14][15]

  • Detection Wavelength: 238 nm, which corresponds to the chromophore in the hexahydronaphthalene ring system.[14][15]

  • Column Temperature: Ambient or controlled (e.g., 30°C).

• Sample Preparation: Dissolve samples in the mobile phase or a compatible solvent (e.g., methanol). Filter through a 0.45 µm syringe filter prior to injection to protect the column from particulates.

• Data Analysis:

  • Identify peaks based on retention times compared to a certified monacolin J acid standard. The retention time for monacolin J is typically much shorter than for the more lipophilic lovastatin.[14]

  • Quantify the concentration using a calibration curve generated from serial dilutions of the standard. The linear range is typically between 10-500 µg/mL.[15][16]

Trustworthiness through Self-Validation: This protocol is inherently self-validating. The use of a certified standard for retention time matching and calibration provides direct traceability. The separation of both acid and lactone forms allows for an internal check on sample integrity and the state of the pH-dependent equilibrium. Further confirmation can be achieved by coupling the HPLC to a mass spectrometer (LC-MS) to verify the molecular weight of the eluting peak.[14]

Role in Drug Development and Research

Monacolin J acid is more than just a metabolite; it is a pivotal platform molecule in pharmaceutical development.

• Precursor for Simvastatin Synthesis: Its most significant industrial application is as the starting material for the semi-synthesis of simvastatin, a more potent statin. The C8' hydroxyl group of monacolin J is acylated with an α-dimethylbutyryl group to produce simvastatin.[13] Biocatalytic processes using acyltransferases like LovD offer a direct, one-step conversion from monacolin J to simvastatin, representing a significant process simplification over traditional chemical routes.[1][17]

• Scaffold for Novel Derivatives: The structure of monacolin J provides a valuable scaffold for creating novel statin derivatives. The C8' hydroxyl residue is a target for attaching different chemical side chains to explore new therapeutic activities.[1] Research has shown that novel derivatives of monacolin J can exhibit not only potent HMG-CoA reductase inhibition but also promising neuroprotective activities, highlighting its potential beyond cholesterol management.[1]

Stability and Degradation Considerations

Understanding the stability of monacolin J acid is critical for formulation, storage, and processing. Like other statins, it is susceptible to degradation under certain conditions.

• pH Stability: As previously discussed, pH is the primary determinant of the equilibrium between the acid and lactone forms. The acid form is less stable, particularly under acidic conditions where it readily cyclizes to the lactone.[10]

• Thermal Stability: Monacolins are known to be unstable at high temperatures.[18] Thermal processing, such as pasteurization, can lead to significant degradation. The degradation of the acid form to its corresponding dehydromonacolin is more sensitive to temperature changes compared to the lactone form.[18] For this reason, processing and storage at lower temperatures are recommended to preserve the integrity of the molecule.

Conclusion

Monacolin J acid stands as a molecule of central importance in the field of lipid-lowering drugs. Its true significance lies in its role as the active metabolite of its lactone prodrug and as a versatile chemical intermediate for the synthesis of blockbuster drugs like simvastatin. A thorough understanding of its structure, its critical pH-dependent equilibrium, its biological mechanism, and the robust analytical methods for its characterization is indispensable for any scientist or researcher working in statin development, natural products chemistry, or cardiovascular pharmacology. As the pharmaceutical industry continues to embrace greener and more efficient biocatalytic processes, the importance of monacolin J acid as a key building block is set to grow even further.

References

• ResearchGate. (n.d.). Chemical structures of lovastatin acid, monacolin J acid, and... Retrieved from [Link]

• Choi, J., et al. (2022). A Novel Statin Compound from Monacolin J Produced Using CYP102A1-Catalyzed Regioselective C-Hydroxylation. Molecules. Available from: [Link]

• Zhang, T., et al. (2024). Efficient Biosynthesis of Monacolin J through Enzymatic Hydrolysis Using a Recombinant Lovastatin Hydrolase. MDPI. Available from: [Link]

• Zeng, X., et al. (2022). Heterologous Synthesis of Monacolin J by Reconstructing Its Biosynthetic Gene Cluster in Aspergillus niger. Journal of Fungi. Available from: [Link]

• CNKI. (2012). HPLC Analysis of Monacolin J in Biosynthesis. Chinese Pharmaceutical Journal. Available from: [Link]

• ResearchGate. (2012). HPLC analysis of monacolin J in biosynthesis. Available from: [Link]

• Food Research. (2023). In silico anticholesterol of Monacolin from Monascus sp. on HMG-CoA protein receptor. Available from: [Link]

• ResearchGate. (n.d.). Chemical structures of monacolin J and 6′a-hydroxymethyl monacolin J.... Available from: [Link]

• Patti, A. M., et al. (2023). Approaches to Authenticating Products Containing Red Yeast Rice Extract (Monacolin K). MDPI. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Monacolin J. PubChem Compound Database. Retrieved from: [Link]

• Wikipedia. (n.d.). Monacolin J. Retrieved from: [Link]

• World Journal of Cardiology. (2022). Red yeast rice with monacolin K for the improvement of hyperlipidemia: A narrative review. Semantic Scholar. Available from: [Link]

• CORE. (n.d.). Monascus purpureus FTC5391. Available from: [Link]

• ResearchGate. (n.d.). Kinetic analysis of LovD-catalyzed acylation of monacolin J to yield.... Available from: [Link]

• KoreaScience. (2004). Stability and Isolation of Monacolin K from Red Yeast Rice. Available from: [Link]

• Cicero, A. F. G., & Fogacci, F. (2019). Quality and Authenticity Control of Functional Red Yeast Rice—A Review. Nutrients. Available from: [Link]

• ResearchGate. (n.d.). Thermal degradation kinetics analysis of monacolin K in Monascus-fermentated products. LWT. Available from: [Link]

• World Journal of Cardiology. (2022). Red yeast rice with monacolin K for the improvement of hyperlipidemia: A narrative review. Available from: [Link]

• ResearchGate. (n.d.). Identification and chemical profiling of monacolins in red yeast rice using high-performance liquid chromatography with photodiode array detector and mass spectrometry. Available from: [Link]

• Tomaro-Duchesneau, C., et al. (2019). Re-examining the role of the gut microbiota in the conversion of the lipid-lowering statin monacolin K (lovastatin) into its active β-hydroxy acid metabolite. RSC Publishing. Available from: [Link]

• EBM Consult. (2015). The Mechanism of Red Yeast Rice's (Monascus purpureus rice) Lipid Lowering Effect. Available from: [Link]

• Banach, M., et al. (2018). Red Yeast Rice for Hypercholesterolemia. The American Journal of Cardiology. Available from: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Monacolin J | C19H28O4 | CID 9905162 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Monacolin J - Wikipedia [en.wikipedia.org]
• 5. MONACOLIN J | 79952-42-4 [chemicalbook.com]
• 6. wjgnet.com [wjgnet.com]
• 7. Re-examining the role of the gut microbiota in the conversion of the lipid-lowering statin monacolin K (lovastatin) into its active β-hydroxy acid met ... - Food & Function (RSC Publishing) DOI:10.1039/C8FO02594K [pubs.rsc.org]
• 8. chemscene.com [chemscene.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. The Mechanism of Red Yeast Rice's (Monascus purpureus rice) Lipid Lowering Effect [ebmconsult.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. HPLC Analysis of Monacolin J in Biosynthesis [journal11.magtechjournal.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

The Biogenesis and Isolation of Monacolin J Acid: A Technical Whitepaper

Executive Summary

Monacolin J and its open-ring hydroxy acid form, Monacolin J Acid (MJA), are critical polyketide intermediates in the biosynthesis of statins. While historically viewed merely as a precursor to Monacolin K (lovastatin), MJA is now recognized as a potent, naturally occurring 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase inhibitor and a highly valuable starting material for the semi-synthesis of simvastatin. This whitepaper provides an in-depth mechanistic analysis of the natural sources of MJA, its biosynthetic pathways, and field-proven, self-validating protocols for its extraction and quantification.

Biosynthetic Pathways & Metabolic Causality

The natural accumulation of MJA occurs primarily in filamentous fungi, most notably Monascus species (e.g., M. purpureus, M. ruber) and Aspergillus terreus. The biogenesis of MJA is not a random degradation event but a highly conserved enzymatic sequence driven by polyketide synthases (PKS).

The pathway initiates with the condensation of acetyl-CoA and malonyl-CoA to form a nonaketide skeleton. In Monascus purpureus, this is catalyzed by the mokA gene product, while in A. terreus, the homologous lovB gene is responsible. The subsequent intermediate, Monacolin L, undergoes a highly specific C-8 hydroxylation mediated by a monooxygenase to yield Monacolin J (1[1]).

Crucially, MJA acts as the direct substrate for acyltransferases (LovD in A. terreus or MokB in Monascus), which append a 2-methylbutyryl side chain to form Monacolin K. Causality in Strain Engineering: Inactivation or deletion of the mokB or lovD genes severs the pathway, directly causing a massive intracellular accumulation of MJA because the C-8 hydroxyl group can no longer be acylated (2[2]; 3[3]).

Biosynthetic pathway of Monacolin J Acid in Monascus and Aspergillus species.

Natural Sources and Yield Optimization

MJA is naturally found in Red Yeast Rice (RYR), a traditional fermentation product. However, its concentration is highly dependent on the fermentation parameters. The equilibrium between the inactive lactone form (Monacolin J) and the active, open-ring hydroxy acid form (MJA) is strictly governed by the pH of the microenvironment. Fermentations maintained at a slightly acidic pH favor the lactone, whereas neutral to alkaline shifts drive the spontaneous hydrolysis of the lactone ring into MJA.

Table 1: Natural Sources and Biosynthetic Gene Clusters

Source Organism	Key Biosynthetic Genes	Primary Metabolite	MJA Accumulation Trigger
Monascus purpureus	mokA, mokB	Monacolin K	mokB deletion / inhibition
Aspergillus terreus	lovB, lovD	Lovastatin	lovD inactivation
Monascus ruber	Monooxygenase genes	Monacolin K / M	High pH fermentation

Extraction and Hydrolysis Protocol

Because monacolins naturally exist in a dynamic equilibrium between their closed-ring lactone and open-ring hydroxy acid forms, relying solely on direct solvent extraction often yields irreproducible quantification. To establish a self-validating system , an alkaline hydrolysis step is mandated. This forces the equilibrium entirely toward the acid form (MJA), ensuring that subsequent chromatographic peaks represent the total monacolin content without false-positive variations caused by spontaneous interconversion during sample handling (4[4]).

Step-by-Step Methodology: MJA Extraction & Lactonization

• Biomass Preparation: Finely grind 0.5 g of dried solid fermented product (e.g., Red Yeast Rice) into a uniform powder to maximize the solvent contact area.

• Solvent Extraction: Suspend the powder in 5.0 mL of a 75:25 (v/v) Ethanol/Water solution. Incubate at 60°C for 2 hours under continuous agitation (150 rpm). Causality: 75% ethanol optimally disrupts the fungal cell wall while maintaining high solubility for both polar (acid) and non-polar (lactone) monacolins.

• Phase Separation: Centrifuge the homogenate at 3000 × g for 10 minutes. Recover the supernatant.

• Alkaline Hydrolysis (The Self-Validating Step): Transfer 1.0 mL of the supernatant into a clean vial. Add 1.0 mL of 0.1 N NaOH. Incubate at 30°C for exactly 2 hours. Causality: The hydroxide ions nucleophilically attack the lactone carbonyl, permanently opening the ring to form MJA.

• Neutralization: Neutralize the solution using 0.1 N HCl to stabilize the MJA prior to injection.

• System Validation Check: Run a parallel control using a known standard of Monacolin J lactone. If the protocol is successful, the lactone peak will completely disappear in the chromatogram, replaced entirely by the MJA peak.

Self-validating extraction and hydrolysis workflow for Monacolin J Acid.

Analytical Profiling and Quantification

Accurate quantification of MJA requires high-resolution techniques due to the structural similarities of co-eluting fungal metabolites (e.g., citrinin, monacolin L). UHPLC coupled with Diode Array Detection (DAD) and Mass Spectrometry (MS) is the gold standard (5[5]; 6[6]).

Step-by-Step Methodology: UHPLC-MS/DAD Analysis

• Stationary Phase: Utilize an Agilent Eclipse Plus C18 column (100 × 4.6 mm, 3.5 μm) or equivalent.

• Mobile Phase: Prepare an isocratic or gradient mixture of Acetonitrile and 0.1% H3PO4 (50:50 v/v). Causality: The acidic modifier (H3PO4) suppresses the ionization of the MJA carboxyl group during chromatography, preventing peak tailing and ensuring sharp resolution.

• Flow Parameters: Set flow rate to 1.5 mL/min with an injection volume of 10 µL.

• Detection: Monitor UV absorbance at 238 nm (characteristic of the hexahydronaphthalene ring diene system). Simultaneously, run the MS in negative ion mode to detect the[M - H]- ion.

Table 2: Analytical Parameters for Monacolin J Acid (MJA)

Parameter	Specification / Value
Target Compound	Monacolin J Acid (MJA)
Chemical Formula	C19H30O5
Exact Mass	338.2172 Da
UV Absorption Max	230, 239, 244 nm
MS Ionization	[M - H]- (m/z 337.2015)
Typical Retention Time	~1.80 min (Under 50:50 ACN/H3PO4 isocratic conditions)

By integrating transcriptomic knowledge of the Monascus PKS clusters with rigorous, self-validating extraction chemistry, researchers can reliably harvest and quantify MJA. This forms the foundational step for downstream pharmaceutical applications, including the biocatalytic synthesis of next-generation statins.

References

• Investigation of Biosynthetic Mechanisms of Monacolin K and Pigments in Monascus purpureus based on Transcriptomic Analysis. AIP Publishing.2

• A Novel Statin Compound from Monacolin J Produced Using CYP102A1-Catalyzed Regioselective C-Hydroxylation. PMC.3

• Comparative Chemical Profiling and Monacolins Quantification in Red Yeast Rice Dietary Supplements by 1H-NMR and UHPLC-DAD-MS. PMC.5

• Assessment of Monacolin in the Fermented Products Using Monascus purpureus FTC5391. PMC.4

• Efficient Biosynthesis of Monacolin J through Enzymatic Hydrolysis Using a Recombinant Lovastatin Hydrolase. MDPI.6

• Biosynthesis of monacolins: conversion of monacolin L to monacolin J by a monooxygenase of Monascus ruber. PubMed.1

Sources

• 1. Biosynthesis of monacolins: conversion of monacolin L to monacolin J by a monooxygenase of Monascus ruber - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.aip.org [pubs.aip.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Biosynthetic Engineering of Monacolin J Acid in Aspergillus terreus: A Comprehensive Technical Guide

Executive Summary

Monacolin J acid is a critical polyketide intermediate in the biosynthesis of lovastatin by the filamentous fungus Aspergillus terreus. It serves as the direct precursor for the semi-synthesis or biocatalysis of simvastatin, a blockbuster cholesterol-lowering drug. This whitepaper provides an in-depth analysis of the monacolin J biosynthetic pathway, details metabolic engineering strategies to optimize its production, and outlines self-validating experimental protocols for strain engineering and fermentation.

Biosynthetic Pathway and Enzymology

The biosynthesis of monacolin J acid in A. terreus is governed by the lov gene cluster. Understanding the causality of each enzymatic step is essential for rational metabolic engineering.

• Polyketide Assembly: The highly reducing iterative polyketide synthase (HR-PKS) LovB, in concert with the enoyl reductase LovC, synthesizes the nonaketide backbone to form dihydromonacolin L acid[1].

• Release and Oxidation: The thioesterase LovG releases dihydromonacolin L acid from LovB. Subsequently, the cytochrome P450 monooxygenase LovA catalyzes a highly specific double oxidation (regio- and stereo-specific hydroxylation) to convert dihydromonacolin L acid first to monacolin L acid, and then to monacolin J acid[2][3].

• Acylation to Lovastatin: In the wild-type strain, the diketide synthase LovF synthesizes a 2-methylbutyrate moiety, which is then covalently attached to the C8 hydroxyl position of monacolin J acid by the acyltransferase LovD to yield lovastatin[1][4].

Biosynthetic pathway of Monacolin J acid and its conversion to Lovastatin.

Metabolic Engineering for Monacolin J Overproduction

The traditional industrial route to monacolin J involves the alkaline hydrolysis of lovastatin, a process that is environmentally taxing, chemically inefficient, and complicates downstream purification[5]. Direct fermentation of monacolin J acid bypasses this bottleneck.

Targeted Gene Deletion (lovF)

To prevent the consumption of monacolin J acid, the lovF gene (encoding the lovastatin diketide synthase) must be knocked out. Deletion of lovF completely blocks the synthesis of the 2-methylbutyrate side chain, effectively abolishing lovastatin formation and causing a stoichiometric accumulation of monacolin J acid[6].

Transcriptional Upregulation (lovE)

The lov cluster is regulated by the pathway-specific transcription factor LovE. Overexpressing lovE under a strong constitutive promoter (e.g., PgpdAt) significantly enhances the transcription of lovB, lovC, and lovA, pushing carbon flux toward the monacolin J acid node[6].

Quantitative Data on Strain Engineering

The synergistic effect of lovF deletion and lovE overexpression results in a robust cell factory. The table below summarizes the quantitative improvements in monacolin J acid titers based on these rational engineering steps[5][6].

Strain Genotype / Modification	Lovastatin Titer (g/L)	Monacolin J Titer (g/L)	Yield Increase (%)	Key Advantage
Wild-type A. terreus	~4.0 - 5.0	Undetectable	Baseline	Natural lovastatin producer
WT + Lovastatin Hydrolase	~0.25	~4.5	N/A	Single-step conversion, but residual lovastatin complicates purification
ΔlovF	0.0	~3.6	N/A	Zero lovastatin residue; simplifies downstream processing
ΔlovF + PgpdAt-lovE	0.0	5.5	+52.5%	High titer, robust fermentation, zero lovastatin background

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is embedded in the experimental design: controls are strictly defined so that success or failure at each step can be mechanistically explained.

Protocol 1: CRISPR/Cas9-Mediated Deletion of lovF

Objective: To cleanly excise the lovF open reading frame in A. terreus without leaving antibiotic resistance markers that could interfere with subsequent engineering. Rationale: Using a marker-free CRISPR/Cas9 system ensures that the resulting strain is genetically stable and amenable to iterative editing (e.g., subsequent lovE overexpression).

Step-by-Step Methodology:

• sgRNA Design and In Vitro Assembly:

  • Design two sgRNAs targeting the 5' and 3' untranslated regions (UTRs) of the lovF gene.

  • Self-Validation: Perform an in vitro cleavage assay using purified Cas9 nuclease and PCR-amplified lovF locus to confirm sgRNA efficiency before fungal transformation. If cleavage fails, redesign sgRNAs to prevent in vivo failure.

• Donor DNA Construction:

  • Amplify 1.5 kb homologous arms upstream and downstream of lovF.

  • Fuse the arms using overlap extension PCR (OE-PCR) to create a marker-free repair template.

• Protoplast Preparation and Transformation:

  • Grow A. terreus mycelia in YPD broth for 16 hours. Harvest and digest cell walls using a lytic enzyme mixture (e.g., Glucanex and Yatalase) at 30°C for 3 hours.

  • Co-transform the pre-assembled Cas9-sgRNA ribonucleoproteins (RNPs) and the donor DNA into protoplasts using PEG-mediated transformation.

• Screening and Genotypic Validation:

  • Plate transformants on non-selective regeneration media.

  • Self-Validation: Perform colony PCR using primers external to the homologous arms. A wild-type locus will yield a ~9 kb band, whereas a successful ΔlovF mutant will yield a ~3 kb band. Confirm by Sanger sequencing across the junction.

Protocol 2: Fermentation and LC-MS/MS Quantification

Objective: To quantify monacolin J acid production and verify the absence of lovastatin. Rationale: Precise chromatographic separation coupled with mass spectrometry ensures that structurally similar polyketides (e.g., monacolin L, dihydromonacolin L) are accurately distinguished from monacolin J.

Step-by-Step Methodology:

• Seed Culture and Fermentation:

  • Inoculate 10⁶ spores/mL into 50 mL of seed medium (corn steep liquor, glucose, yeast extract). Incubate at 28°C, 250 rpm for 48 hours.

  • Transfer 10% (v/v) seed culture into 50 mL of defined fermentation medium. Causality Note: Utilize lactose as the primary carbon source, as it induces secondary metabolism without triggering carbon catabolite repression like high concentrations of glucose[7].

• Extraction:

  • After 7 days of fermentation, adjust the broth pH to 7.7 using 1M NaOH. Causality Note: This ensures all monacolin J is hydrolyzed into the open-ring acid form for accurate quantification.

  • Add an equal volume of methanol, sonicate for 30 minutes, and centrifuge at 10,000 × g to remove mycelial debris.

• LC-MS/MS Analysis:

  • Inject 10 µL of the supernatant onto a C18 reverse-phase column (e.g., Zorbax Eclipse Plus).

  • Mobile Phase: Gradient of 0.1% formic acid in water (A) and acetonitrile (B).

  • Detection: Operate the mass spectrometer in negative electrospray ionization (ESI-) mode. Monacolin J acid is detected at m/z 337.20 [M-H]-.

  • Self-Validation: Run an authentic monacolin J standard and a lovastatin standard. The ΔlovF strain must show a peak at the monacolin J retention time and a complete absence of the lovastatin peak (m/z 403.24 [M-H]-).

Workflow for the engineering and validation of the Monacolin J producing strain.

Downstream Applications: Biocatalysis to Simvastatin

The ultimate goal of overproducing monacolin J acid is its conversion to simvastatin. The acyltransferase LovD, natively responsible for attaching the 2-methylbutyrate side chain, exhibits broad substrate specificity. Through directed evolution, LovD variants (e.g., mutant G5) have been engineered to utilize α-dimethylbutyryl-S-methyl-mercaptopropionate (DMB-S-MMP) as an acyl donor[1][8]. This allows for the highly efficient, cell-free enzymatic synthesis of simvastatin directly from the fermentation-derived monacolin J acid, entirely replacing the multi-step, toxic chemical synthesis routes[8].

Conclusion

The metabolic engineering of Aspergillus terreus for monacolin J acid production represents a paradigm shift in statin manufacturing. By understanding the enzymatic causality within the lov gene cluster—specifically the roles of LovA in oxidation and LovF in acylation—researchers can rationally rewire carbon flux. The integration of markerless CRISPR/Cas9 editing and precise LC-MS/MS validation creates a robust, self-validating platform for industrial-scale drug precursor biosynthesis.

References

• [1] Title: lovD - Monacolin J acid methylbutanoyltransferase - Aspergillus terreus | UniProtKB Source: uniprot.org URL: [Link]

• [5] Title: Single-step production of the simvastatin precursor monacolin J by engineering of an industrial strain of Aspergillus terreus Source: nih.gov URL: [Link]

• [6] Title: Construction of an Efficient and Robust Aspergillus terreus Cell Factory for Monacolin J Production | ACS Synthetic Biology Source: acs.org URL: [Link]

• [4] Title: Monacolin J acid methylbutanoyltransferase - Aspergillus terreus (strain NIH 2624 / FGSC A1156) | UniProtKB Source: uniprot.org URL: [Link]

• [7] Title: Lovastatin Biosynthesis by Aspergillus terreus in a Chemically Defined Medium | Applied and Environmental Microbiology Source: asm.org URL: [Link]

• [8] Title: 3HLD: Simvastatin Synthase (LovD), from Aspergillus terreus, S5 mutant complex with monacolin J acid Source: rcsb.org URL: [Link]

• [2] Title: Double oxidation of the cyclic nonaketide dihydromonacolin L to monacolin J by a single cytochrome P450 monooxygenase, LovA Source: nih.gov URL: [Link]

• [3] Title: Double Oxidation of the Cyclic Nonaketide Dihydromonacolin L to Monacolin J by a Single Cytochrome P450 Monooxygenase, LovA | Journal of the American Chemical Society Source: acs.org URL: [Link]

Sources

• 1. uniprot.org [uniprot.org]
• 2. Double oxidation of the cyclic nonaketide dihydromonacolin L to monacolin J by a single cytochrome P450 monooxygenase, LovA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. uniprot.org [uniprot.org]
• 5. Single-step production of the simvastatin precursor monacolin J by engineering of an industrial strain of Aspergillus terreus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. journals.asm.org [journals.asm.org]
• 8. rcsb.org [rcsb.org]

Protocols & Analytical Methods

Advanced Extraction and Purification Techniques for Monacolin J Acid: A Comprehensive Application Note

Executive Summary

Monacolin J (MJ) acid is a highly valued intermediate in the semi-synthetic production of simvastatin, a blockbuster HMG-CoA reductase inhibitor used to treat hypercholesterolemia[1]. Transitioning from traditional alkaline hydrolysis to enzymatic biocatalysis has revolutionized MJ production, offering near-quantitative yields while adhering to stringent Environment, Health, and Safety (EHS) standards[2],[3]. This Application Note details the mechanistic principles, extraction methodologies, and preparative chromatography protocols required to isolate high-purity Monacolin J acid from enzymatic or fermentation broths.

Mechanistic Principles of Monacolin J Acid Production

The conversion of lovastatin (Monacolin K) to MJ acid involves the selective cleavage of the C8-ester side chain. While chemical hydrolysis requires harsh alkaline conditions that generate pigment impurities and lower crystallization yields (~50%)[3], recombinant Aspergillus turcosus lovastatin hydrolase achieves >99.8% conversion under mild conditions (pH 8.0, 30°C)[2].

Fig 1. Biocatalytic conversion of Lovastatin to Monacolin J Acid and Simvastatin.

A critical physicochemical property of monacolins is their pH-dependent structural equilibrium. Under neutral to alkaline conditions (pH > 7), MJ exists predominantly as a water-soluble, open-ring hydroxy acid salt[4]. Upon acidification (pH < 4.5), the carboxylate group is protonated, forming the uncharged free MJ acid, which is highly soluble in organic solvents[3]. If left in an acidic environment at room temperature, the free acid slowly undergoes intramolecular esterification to form the lipophilic MJ lactone[4]. Therefore, extraction protocols must employ a "cold-arrest" technique to trap and isolate the open-ring acid before lactonization occurs.

Experimental Protocols

Protocol A: Upstream Enzymatic Hydrolysis

Objective: Convert lovastatin to MJ acid salt using recombinant hydrolase.

• Prepare a 50 mM Tris-HCl buffer and adjust the pH to 8.0 to maintain the substrate in the open-ring conformation[2].

• Suspend pretreated lovastatin substrate in the buffer to achieve a high loading concentration (up to 100 g/L for industrial scale)[2].

• Add crude or purified lovastatin hydrolase (e.g., from E. coli BL21 expressing CDV55_102090) at 25% (v/v)[2].

• Incubate the bioreaction mixture at 30°C with continuous agitation for 3.5 hours to achieve >99.8% conversion[2].

• Terminate the reaction by adding an equal volume of cold methanol or ethanol to precipitate proteins[2].

Protocol B: Cold-Arrest Liquid-Liquid Extraction of MJ Acid

Objective: Isolate the open-ring MJ acid while preventing conversion to the lactone form.

• Transfer the enzymatic reaction broth (or ethanol-extracted fermentation broth) to an ice-water bath and chill to 0–4°C[3].

• Under continuous stirring, slowly add concentrated hydrochloric acid (HCl) dropwise until the pH reaches 3.5–4.0[3].

  • Causality: This specific pH protonates the MJ salt into the free hydroxy acid, while the near-freezing temperature kinetically suppresses the lactonization reaction.*

• Immediately add an equal volume of ethyl acetate to the acidified mixture[3].

• Agitate vigorously for 15 minutes to partition the uncharged MJ acid into the organic phase.

• Separate the phases using a separatory funnel. Repeat the ethyl acetate extraction three times to maximize recovery[3].

• Pool the organic layers and dry over anhydrous sodium sulfate to remove residual water[3].

• Concentrate the extract under reduced pressure to yield crude Monacolin J acid (trihydroxy-acid type)[3].

Fig 2. Workflow for the cold-arrest extraction and purification of Monacolin J Acid.

Protocol C: Preparative HPLC Purification

Objective: Achieve >98% purity of MJ acid for downstream simvastatin synthesis.

• Column Preparation: Utilize a preparative C18 reversed-phase column (e.g., Hypersil C18)[5].

• Mobile Phase Formulation: Prepare an isocratic mobile phase consisting of Acetonitrile and 0.1% aqueous Phosphoric Acid (H₃PO₄) at a 70:30 (v/v) ratio[5].

  • Causality: The acidic modifier (H₃PO₄ or 0.05% trifluoroacetic acid) suppresses the ionization of the MJ acid carboxyl group, preventing peak tailing and ensuring sharp chromatographic resolution from the lactone form and residual lovastatin[5],[6].

• Sample Injection: Dissolve the crude MJ acid extract in a minimal volume of the mobile phase and inject it into the system.

• Elution & Detection: Run the method at an appropriate preparative flow rate, monitoring absorbance at 238 nm[5].

• Fraction Collection: Collect the peak corresponding to MJ acid. The high polarity of the open-ring acid causes it to elute earlier than the more hydrophobic lactone forms[5].

• Desolvation: Remove the acetonitrile under vacuum and lyophilize the aqueous fraction to obtain pure MJ acid crystals.

Quantitative Yield & Purity Metrics

The transition from chemical to enzymatic processing, combined with optimized cold-arrest extraction, significantly improves both yield and purity.

Methodology	Substrate Loading	Conversion Rate	Extraction Solvent	Final Purity	Process Yield	EHS Compliance
Alkaline Hydrolysis (Chemical)	Variable	~100%	Methanol / Toluene	<85% (Pigment impurities)	~50%	Low (Toxic solvents)
Enzymatic Hydrolysis (Hydrolase)	100 g/L[2]	>99.8%[2]	Ethyl Acetate[3]	>92% (Crude)[5]	>95%[3]	High (Green biocatalysis)
Whole-Cell Biocatalysis (LovD)	15 mM[7]	>99%[7]	Acetone / Ethyl Acetate[7]	>98% (Post-HPLC)[7]	>90%[7]	High

Troubleshooting & Critical Parameters

• False Positives in Analytics: When analyzing fermentation products, false positives can occur due to overlapping peaks. Incorporating a forced lactonization step (treating the extract with 0.1 N NaOH to shift the equilibrium) can help verify the presence of the acid form by observing the peak shift[8].

• Solvent Selection: While methanol is highly effective for extracting monacolins, ethanol is strongly recommended for EHS compliance and yields comparable extraction efficiencies when used at 60°C for 2 hours[8].

• Mycotoxin Contamination: If sourcing MJ from Monascus fermentation rather than Aspergillus terreus, monitor for citrinin, a nephrotoxic byproduct. The acidic HPLC mobile phase (0.05% TFA) effectively resolves citrinin from monacolins[4],[6].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Efficient Biosynthesis of Monacolin J through Enzymatic Hydrolysis Using a Recombinant Lovastatin Hydrolase [mdpi.com]
• 3. CN102533893A - Method for preparing monacolin J - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. journals.asm.org [journals.asm.org]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) for the Quantitative Analysis of Monacolin J (Acid Form)

Abstract

Monacolin J, a polyketide metabolite, is a crucial intermediate in the biosynthesis of the cholesterol-lowering drug simvastatin.[1][2] Accurate quantification of monacolin J, particularly its bioactive acid form, is essential for monitoring fermentation processes, optimizing bioconversion, and ensuring quality control in drug development. This application note provides a detailed and validated High-Performance Liquid Chromatography (HPLC) method with UV detection for the reliable quantification of monacolin J acid in various sample matrices. The described protocol is designed for researchers, scientists, and drug development professionals, offering a robust and reproducible analytical workflow.

Introduction

Statins are a class of drugs that effectively lower cholesterol levels by inhibiting HMG-CoA reductase, a key enzyme in cholesterol biosynthesis.[3][4] Monacolin J is a naturally occurring statin and a direct precursor to the semi-synthetic drug simvastatin. The conversion of monacolin J to simvastatin is a critical step in its manufacturing process. Monacolins can exist in either a lactone or a hydroxy acid form, with the acid form being the biologically active inhibitor of HMG-CoA reductase.[5] Therefore, the ability to selectively quantify the acid form of monacolin J is of significant interest.

This document outlines a comprehensive protocol for the quantification of monacolin J acid using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). The method is designed to be specific, accurate, and precise, adhering to the principles of analytical method validation as per the International Conference on Harmonisation (ICH) guidelines.[3][4][6]

Principle of the Method

The analytical method is based on reversed-phase chromatography, where the stationary phase is non-polar (C18) and the mobile phase is a polar mixture of acetonitrile and acidified water. This setup allows for the separation of monacolin J acid from its lactone form and other related compounds based on their differential partitioning between the stationary and mobile phases. Quantification is achieved by UV detection at 238 nm, a wavelength at which monacolins exhibit strong absorbance.[1][2]

Materials and Reagents

• Solvents:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (HPLC grade or ultrapure)

• Reagents:

  • Phosphoric acid (H₃PO₄), analytical grade

  • Sodium hydroxide (NaOH), analytical grade

• Standards:

  • Monacolin J reference standard (lactone form)

  • Monacolin J acid reference standard (if available)

• Equipment:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • C18 reversed-phase column (e.g., Hypersil C18, 250 mm x 4.6 mm, 5 µm particle size)[1][2]

  • Sonicator

  • Centrifuge

  • Analytical balance

  • Volumetric flasks and pipettes

  • Syringe filters (0.45 µm)

Experimental Protocols

Preparation of Standard Solutions

Rationale: Accurate preparation of standard solutions is fundamental for generating a reliable calibration curve, which is the basis for quantifying the analyte in unknown samples.

• Monacolin J Lactone Stock Solution (1000 µg/mL):

  • Accurately weigh 10 mg of monacolin J lactone reference standard and transfer it to a 10 mL volumetric flask.

  • Dissolve the standard in methanol and make up the volume to the mark. This stock solution can be stored at -20°C.

• Preparation of Monacolin J Acid Standard from Lactone Form:

  • To convert the lactone form to the acid form, an alkaline hydrolysis step is required.[7][8]

  • Transfer a known volume of the monacolin J lactone stock solution to a suitable container.

  • Add an equal volume of 0.1 N NaOH and allow the mixture to stand at 30°C for 2 hours.[8]

  • Neutralize the solution with a suitable acid (e.g., 0.1 N HCl) to a pH of approximately 7.0.

  • This hydrolyzed solution now contains monacolin J in its acid form.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by diluting the monacolin J acid stock solution with the mobile phase to achieve concentrations in the desired linear range (e.g., 10-500 µg/mL).[1][2]

Sample Preparation

Rationale: The goal of sample preparation is to extract monacolin J acid from the sample matrix and remove any interfering substances that may affect the chromatographic analysis.

• For Fermentation Broth/Mycelia:

  • Accurately weigh a known amount of the sample (e.g., 1 g of mycelia or 1 mL of broth).

  • Add a suitable extraction solvent (e.g., methanol or acetonitrile).

  • Sonicate the mixture for 15-30 minutes to ensure complete extraction.

  • Centrifuge the mixture to pellet any solid debris.

  • Collect the supernatant.

• For Red Yeast Rice Powder:

  • Accurately weigh approximately 150 mg of the red yeast rice powder into a 100 mL volumetric flask.[7]

  • Add about 80 mL of the mobile phase and sonicate for 10 minutes to dissolve the monacolins.[8]

  • Make up the volume to 100 mL with the mobile phase.[8]

• Final Preparation Step:

  • Filter the extracted sample solution through a 0.45 µm syringe filter prior to injection into the HPLC system. This step removes any particulate matter that could damage the column.[8]

HPLC Operating Conditions

Rationale: The chosen chromatographic conditions are optimized to achieve good separation and resolution of monacolin J acid from other components in the sample within a reasonable analysis time.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : 0.1% Phosphoric Acid in Water (70:30, v/v)[1][2]
Flow Rate	1.0 mL/min[1][2]
Injection Volume	10 µL
Column Temperature	40°C[7][8]
Detection Wavelength	238 nm[1][2]
Run Time	Approximately 10 minutes

Analytical Workflow Diagram

Caption: Workflow for the quantification of monacolin J acid.

Method Validation

Rationale: Method validation is crucial to ensure that the analytical method is suitable for its intended purpose. The following parameters should be assessed according to ICH guidelines.[4][6]

• Linearity: The linearity of the method should be established by analyzing a series of at least five concentrations of the monacolin J acid standard. The calibration curve is constructed by plotting the peak area against the concentration. A correlation coefficient (r²) close to 1 (e.g., >0.999) indicates good linearity.[1][2]

• Accuracy: The accuracy of the method is determined by recovery studies. A known amount of monacolin J acid is spiked into a blank sample matrix at different concentration levels (e.g., 80%, 100%, and 120% of the expected concentration). The percentage recovery is then calculated.[3]

• Precision:

  • Repeatability (Intra-day precision): The precision of the method is assessed by analyzing multiple replicates of the same sample on the same day.

  • Intermediate Precision (Inter-day precision): This is determined by analyzing the same sample on different days by different analysts. The precision is expressed as the relative standard deviation (RSD).

• Limit of Detection (LOD) and Limit of Quantification (LOQ):

  • LOD: The lowest concentration of the analyte that can be reliably detected.

  • LOQ: The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy. These can be determined based on the signal-to-noise ratio or the standard deviation of the response and the slope of the calibration curve.[3]

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample. This is demonstrated by the absence of interfering peaks at the retention time of monacolin J acid in a blank sample matrix.

Typical Method Performance Characteristics

Parameter	Typical Value	Reference
Linearity Range	10 - 500 µg/mL	[1][2]
Correlation Coefficient (r²)	> 0.999	[1][2]
Accuracy (% Recovery)	98 - 102%	[3]
Precision (RSD)	< 2%	[4]
LOD	~0.2 µg/mL	[4]
LOQ	~0.6 µg/mL	[4]

Conclusion

The HPLC method described in this application note provides a reliable and robust approach for the quantification of monacolin J acid. The method is specific, accurate, and precise, making it suitable for routine analysis in research and quality control laboratories. Adherence to the detailed protocols for standard and sample preparation, as well as the specified chromatographic conditions, will ensure high-quality and reproducible results. For even higher sensitivity and selectivity, especially in complex matrices, the use of Liquid Chromatography-Mass Spectrometry (LC-MS) can be considered.[9][10]

References

• HPLC Analysis of Monacolin J in Biosynthesis. (n.d.). CNKI*. Retrieved March 31, 2026, from [Link]

• Analytical Method Development and Validation for the Estimation of Rosuvastatin Calcium in Raw Material and Tablet Formulation. (2016). International Journal of Pharmacy and Pharmaceutical Sciences, 8(9), 273-277. Retrieved March 31, 2026, from [Link]

• Development and validation of an HPLC method to be used for simultaneous detection and quantification of different statins. (2022). Journal of Integrated Marketing and Reasonable Consumer Behavior, 1(1), 1-1. Retrieved March 31, 2026, from [Link]

• Various analytical methods for analysis of atorvastatin: A review. (2019). Journal of Applied Pharmaceutical Science, 9(6), 135-143. Retrieved March 31, 2026, from [Link]

• HPLC analysis of monacolin J in biosynthesis. (2010). Chinese Journal of Pharmaceuticals, 41(10), 785-787. Retrieved March 31, 2026, from [Link]

• A New HPLC Method for Analysis of Natural Monacolin K in Red Yeast Rice Pharmaceutical Preparations. (2015). Journal of Pharmacognosy and Natural Products, 1(1). Retrieved March 31, 2026, from [Link]

• A novel analytical method development and validation for the estimation of simvastatin in bulk and pharmaceutical dosage forms. (2013). Der Pharmacia Lettre, 5(3), 362-369. Retrieved March 31, 2026, from [Link]

• Comparative Chemical Profiling and Monacolins Quantification in Red Yeast Rice Dietary Supplements by 1H-NMR and UHPLC-DAD-MS. (2018). Molecules, 23(11), 2993. Retrieved March 31, 2026, from [Link]

• A New HPLC Method for Analysis of Natural Monacolin K in Red Yeast Rice Pharmaceutical Preparations. (2015). Journal of Pharmacognosy & Natural Products, 1(1). Retrieved March 31, 2026, from [Link]

• Design of Experiments and Optimization of Monacolin K Green Extraction from Red Yeast Rice by Ultra-High-Performance Liquid Chromatography. (2024). Foods, 13(16), 2509. Retrieved March 31, 2026, from [Link]

• Various analytical methods for analysis of atorvastatin: A review. (2019). Journal of Applied Pharmaceutical Science, 9(6), 135-143. Retrieved March 31, 2026, from [Link]

• Production of red yeast rice rich in monacolin K by variable temperature solid fermentation of Monascus purpureus. (2023). RSC Advances, 13(40), 27953-27961. Retrieved March 31, 2026, from [Link]

• Determination of Monacolin K and Citrinin in the Presence of Other Active Ingredients Found in Selected Food Supplements by HPLC-DAD. (2023). Molecules, 28(1), 35. Retrieved March 31, 2026, from [Link]

• Method of Test for Monacolin K in Foods. (2013). Food and Drug Administration, Taiwan. Retrieved March 31, 2026, from [Link]

• A Novel Statin Compound from Monacolin J Produced Using CYP102A1-Catalyzed Regioselective C-Hydroxylation. (2020). Catalysts, 10(9), 1039. Retrieved March 31, 2026, from [Link]

• Re-examining the role of the gut microbiota in the conversion of the lipid-lowering statin monacolin K (lovastatin) into its active β-hydroxy acid metabolite. (2019). Food & Function, 10(3), 1683-1691. Retrieved March 31, 2026, from [Link]

• Characterization of Red Yeast Rice Products and Raw Materials Using Accurate-Mass Q-TOF LC/MS and Principal Component Analysis. (2014). Agilent Technologies Application Note. Retrieved March 31, 2026, from [Link]

• Simultaneous detection of monacolins and citrinin of angkak produced by Monascus purpureus strains using Liquid Chromatography-Mass Spectrometry (LC-MS/MS). (2021). Food Research, 5(1), 349-356. Retrieved March 31, 2026, from [Link]

Sources

• 1. HPLC Analysis of Monacolin J in Biosynthesis [journal11.magtechjournal.com]
• 2. researchgate.net [researchgate.net]
• 3. saudijournals.com [saudijournals.com]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. storage.imrpress.com [storage.imrpress.com]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

protocol for monacolin J acid synthesis

Title: Comprehensive Protocol for Monacolin J Acid Synthesis: Chemical, Enzymatic, and De Novo Pathways

Introduction & Mechanistic Overview

Monacolin J (MJ) acid is a critical intermediate in the semi-synthesis of simvastatin, a blockbuster cholesterol-lowering drug that competitively inhibits 3-hydroxy-3-methylglutaryl coenzyme A (HMG-CoA) reductase[1]. In the native biosynthetic pathway of Aspergillus terreus, the lovastatin nonaketide synthase (LovB) and enoyl reductase (LovC) synthesize dihydromonacolin L, which is subsequently2[2]. The acyltransferase LovD then attaches a 2-methylbutyryl side chain (synthesized by LovF) to the C-8 hydroxyl group of MJ acid to form lovastatin[1].

To produce simvastatin, the 2-methylbutyryl side chain of lovastatin must be removed to yield MJ acid, followed by re-acylation with a 2,2-dimethylbutyryl group[3]. This guide details three validated methodologies for MJ acid synthesis, allowing researchers to select the optimal approach based on scale, environmental constraints, and available infrastructure.

Biosynthetic and semi-synthetic pathways linking Lovastatin, Monacolin J Acid, and Simvastatin.

Quantitative Comparison of Synthesis Methods

Synthesis Method	Precursor	Typical Yield	Reaction Time	Environmental Impact	Scalability
Enzymatic Hydrolysis	Lovastatin	>99.8%	3.5 hours	Low (Aqueous, mild pH)	High (Industrial)
Chemical Hydrolysis	Lovastatin	~92.5%	12-16 hours	High (Harsh alkali, solvents)	Moderate
De Novo Biosynthesis	Glucose	~142 mg/L	4-7 days	Lowest (Direct fermentation)	Emerging

Protocol 1: Enzymatic Hydrolysis of Lovastatin (Green Chemistry Approach)

Causality & Expert Insights: Traditional chemical hydrolysis requires harsh alkaline conditions and extensive refluxing, which generates toxic waste and degrades the lactone ring unpredictably[4]. Enzymatic hydrolysis using lovastatin hydrolase (e.g., PcEST from Penicillium chrysogenum or CDV55 from Aspergillus turcosus) offers a highly regioselective, single-step cleavage of the C-8 ester bond[5]. The4 specifically accommodates the 2-methylbutyryl group but sterically clashes with the bulkier 2,2-dimethylbutyryl group of simvastatin, ensuring unidirectional processing without product degradation[4].

Step-by-step workflow for the enzymatic hydrolysis of lovastatin to monacolin J acid.

Step-by-Step Methodology:

• Substrate Pretreatment: Suspend lovastatin (up to 100 g/L for industrial scale) in 0.1 M NaOH[5]. Incubate at 50°C for 30 minutes to open the lactone ring, converting lovastatin to its open-ring acid form.

  • Self-validation: Monitor via HPLC (C18 column, UV at 238 nm) to ensure complete disappearance of the lactone peak[3].

• Buffer Adjustment: Adjust the pH of the pretreated lovastatin solution to 8.0 using 1 M HCl[5]. Add Tris-HCl buffer (final concentration 50 mM) to stabilize the pH.

• Biocatalyst Addition: Add recombinant E. coli BL21(DE3) crude enzyme extract containing lovastatin hydrolase (e.g., CDV55) at 25% (v/v)[5].

• Hydrolysis Reaction: Incubate the mixture at 30°C with continuous stirring (200 rpm) for 3.5 hours[5].

  • Expert Note: The5, providing excellent thermal stability and preventing premature denaturation during high-concentration substrate processing[5].

• Quenching & Extraction: Terminate the reaction by adding concentrated HCl to lower the pH to 4.0. This protonates the monacolin J acid, increasing its partition coefficient into the organic phase. Extract three times with equal volumes of ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure to yield monacolin J acid crystals (>99.8% conversion rate)[5].

Protocol 2: Chemical Alkaline Hydrolysis of Lovastatin

Causality & Expert Insights: In the absence of recombinant enzymes, chemical hydrolysis remains the industrial standard. The process relies on strong nucleophilic attack by hydroxide ions on the C-8 ester carbonyl[6]. However, the harsh conditions (high heat, strong base) also hydrolyze the lactone ring (which is desired for the acid form) but can lead to epimerization or dehydration if not strictly controlled.

Step-by-Step Methodology:

• Extraction of Lovastatin: Filter A. terreus fermentation broth to obtain the mycelial biomass.6 at 60°C for 2 hours[6]. Concentrate the extract under reduced pressure.

• Alkaline Hydrolysis: Dissolve the crude lovastatin extract in a 1.5 M KOH or NaOH aqueous solution (containing 10% v/v methanol to aid solubility). Reflux the mixture at 90°C for 12-16 hours.

• Reaction Monitoring: Withdraw aliquots hourly after 10 hours. Neutralize and analyze via TLC or HPLC to confirm the complete cleavage of the 2-methylbutyrate side chain.

• Acidification: Cool the reaction mixture to 4°C in an ice-water bath. Slowly add concentrated HCl dropwise while stirring vigorously until the pH reaches 3.0 - 4.0[6].

  • Self-validation: The solution will turn cloudy as the trihydroxy-acid form (Monacolin J acid) precipitates.

• Recovery: Extract the aqueous phase with ethyl acetate (3 x equal volume)[6]. Wash the organic phase with brine, dry over Na2​SO4​ , and evaporate to dryness to yield Monacolin J acid (typical yield ~92.59%)[6].

Protocol 3: De Novo Biosynthesis in Engineered Fungi

Causality & Expert Insights: Direct fermentation bypasses the lovastatin intermediate entirely, eliminating the need for downstream hydrolysis[7]. By 7 in a robust host like Aspergillus niger or Saccharomyces cerevisiae, and deliberately omitting the acyltransferase (lovD) and diketide synthase (lovF), the pathway is truncated at MJ acid[7].

Step-by-Step Methodology:

• Strain Construction: Transform A. niger CBS513 or S. cerevisiae BJ5464-NpgA with episomal or integrative vectors containing lovB (nonaketide synthase), lovC (enoyl reductase), lovG (thioesterase), and lovA (cytochrome P450)[7].

• Seed Culture: Inoculate a single colony into YPD (for yeast) or minimal medium (for A. niger) and grow for 24-48 hours at 28°C, 250 rpm.

• Production Fermentation: Transfer the seed culture (10% v/v) into optimized production media. For A. niger, adjust the initial pH to 5.5, which optimizes enzyme synthesis and strain growth[7].

• Cultivation: Ferment for 4 to 7 days in fed-batch mode[7].

  • Expert Note: LovA requires its redox partner, cytochrome P450 reductase (CPR), for the double oxidation of dihydromonacolin L acid to MJ acid[8]. Ensure the host has sufficient native CPR activity or co-express a compatible CPR.

• Metabolite Extraction: Centrifuge the culture to separate the supernatant and biomass. Lyse the cells to release intracellular MJ acid. Extract the combined lysate and supernatant with ethyl acetate, concentrate, and purify via preparative HPLC to achieve titers up to 142.61 mg/L[7].

References

• Title: Efficient Biosynthesis of Monacolin J through Enzymatic Hydrolysis Using a Recombinant Lovastatin Hydrolase Source: MDPI URL: 5

• Title: Double Oxidation of the Cyclic Nonaketide Dihydromonacolin L to Monacolin J by a Single Cytochrome P450 Monooxygenase, LovA Source: Journal of the American Chemical Society URL: 2

• Title: Structural insights into the catalytic mechanism of lovastatin hydrolase Source: PMC URL: 4

• Title: Method for preparing monacolin J (CN102533893A) Source: Google Patents URL: 6

• Title: Heterologous Synthesis of Monacolin J by Reconstructing Its Biosynthetic Gene Cluster in Aspergillus niger Source: PMC URL: 7

• Title: Efficient Synthesis of Simvastatin by Use of Whole-Cell Biocatalysis Source: ASM Journals URL: 3

• Title: Engineering Saccharomyces cerevisiae for production of simvastatin Source: PMC - NIH URL: 8

• Title: A Novel Statin Compound from Monacolin J Produced Using CYP102A1-Catalyzed Regioselective C-Hydroxylation Source: PMC URL: 1

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. journals.asm.org [journals.asm.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. CN102533893A - Method for preparing monacolin J - Google Patents [patents.google.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Enzymatic Assays Utilizing Monacolin J Acid for Statin Biosynthesis and Engineering

Introduction & Mechanistic Background

Monacolin J acid (MJA) is a critical intermediate in the biosynthesis of cholesterol-lowering statins, serving as the direct precursor to lovastatin and its highly potent semi-synthetic derivative, simvastatin (1)[1]. In the native Aspergillus terreus pathway, the cytochrome P450 monooxygenase LovA catalyzes the sequential double oxidation of dihydromonacolin L to monacolin L acid, and subsequently to MJA (2)[2]. MJA is then regiospecifically acylated at the C8-hydroxyl position by the acyltransferase LovD, yielding the final statin (1)[1].

Understanding the kinetics, substrate scope, and engineering potential of LovD requires robust in vitro enzymatic assays using MJA. This guide details the protocols and the underlying causality for executing LovD-catalyzed acylation assays and lovastatin hydrolase-mediated MJA production.

Biosynthetic pathway of lovastatin/simvastatin via Monacolin J acid.

Enzymatic Assay 1: LovD-Catalyzed Acylation of Monacolin J Acid

Mechanistic Rationale & Causality

LovD operates via a ping-pong bi-bi mechanism. An acyl group from a donor—such as the synthetic thioester α-dimethylbutyryl-S-methylmercaptopropionate (DMB-S-MMP)—is first transferred to the catalytic Ser76 residue of LovD, forming a covalent acyl-enzyme intermediate (3)[3]. MJA then enters the active site, and its C8-hydroxyl group attacks the acyl-enzyme intermediate to form simvastatin (4)[4].

Field-Proven Insights:

• Buffer Selection (pH 7.9): The assay is buffered at pH 7.9 using HEPES. This specific pH maintains the optimal protonation state of the LovD catalytic triad while preventing the base-catalyzed spontaneous hydrolysis of the thioester substrate (4)[4].

• Quenching Dynamics (TFA): Quenching with trifluoroacetic acid (TFA) instantly lowers the pH to denature the enzyme, halting the reaction. Crucially, it shifts the equilibrium of MJA and simvastatin entirely to their free acid forms, preventing spontaneous lactonization during downstream HPLC analysis (2)[2].

Step-by-Step Protocol

• Reagent Preparation: Prepare a 50 mM HEPES buffer adjusted to pH 7.9. Dissolve MJA (sodium salt) to a 10 mM stock in water. Prepare a 40 mM stock of the acyl donor (e.g., DMB-S-MMP) in dimethyl sulfoxide (DMSO) (5)[5].

• Reaction Assembly: In a 1.5 mL microcentrifuge tube, combine the HEPES buffer, 1 mM MJA, and 4 mM DMB-S-MMP. Ensure the final DMSO concentration does not exceed 5% (v/v) to prevent LovD denaturation (5)[5].

• Initiation: Add purified LovD enzyme to a final concentration of 10 µM to initiate the reaction (4)[4].

• Incubation: Incubate the mixture at room temperature (25°C) with gentle agitation (e.g., 150 rpm) (4)[4].

• Quenching & Extraction: At designated time points (e.g., 5, 10, 15, 30 minutes), extract 100 µL aliquots and immediately quench by adding 10 µL of 10% TFA (4)[4]. Extract the quenched reaction with 200 µL of ethyl acetate to partition the hydrophobic statin acid forms into the organic layer.

• Sample Preparation for HPLC: Evaporate the ethyl acetate organic layer to dryness under a gentle stream of nitrogen. Redissolve the residue in 100 µL of acetonitrile (4)[4].

• HPLC Analysis: Inject 10 µL onto a C18 reverse-phase column. Elute using an isocratic mobile phase of 52% (v/v) acetonitrile in water containing 0.1% TFA at a flow rate of 1.5 mL/min (30°C). Monitor absorbance at 238 nm (3)[3].

Step-by-step workflow for LovD-catalyzed acylation of Monacolin J acid.

Enzymatic Assay 2: Biocatalytic Production of MJA via Lovastatin Hydrolase

Mechanistic Rationale & Causality

MJA is traditionally generated industrially via the chemical alkaline hydrolysis of lovastatin, which is environmentally taxing and generates unwanted byproducts (6)[6]. An enzymatic alternative utilizes lovastatin hydrolase (e.g., from Aspergillus turcosus), which specifically cleaves the 2-methylbutyrate side chain of lovastatin to yield MJA (7)[7]. The reaction is optimally performed at pH 8.0 and 30°C, balancing enzyme thermostability with catalytic turnover (7)[7].

Step-by-Step Protocol

• Substrate Pretreatment: Suspend lovastatin (up to 100 g/L) in an aqueous buffer (e.g., 100 mM Tris-HCl, pH 8.0) (7)[7].

• Biocatalyst Addition: Introduce recombinant E. coli whole-cell biocatalyst expressing lovastatin hydrolase into the suspension (7)[7].

• Biotransformation: Incubate at 30°C with continuous stirring. Maintain the pH strictly at 8.0 using an automated titrator (e.g., 1 M NaOH), as the release of 2-methylbutyric acid will rapidly acidify the medium and inhibit the enzyme (7)[7].

• Monitoring: Periodically sample the reaction, centrifuge to remove cells/debris, and analyze the supernatant via HPLC to track the accumulation of MJA (7)[7].

Data Presentation & Quantitative Benchmarks

To validate the integrity of the LovD assay, researchers should benchmark their results against established kinetic parameters. LovD exhibits Michaelis-Menten kinetics with no observable substrate inhibition from MJA up to 2 mM (4)[4].

Enzyme System	Substrate	Apparent Km​ (mM)	kcat​ (min⁻¹)	Optimal pH
LovD (Purified)	Monacolin J Acid	0.78 ± 0.12	0.66 ± 0.03	7.9
LovD (Purified)	DMB-S-MMP	0.67 ± 0.04	0.66 ± 0.03	7.9
Lovastatin Hydrolase	Lovastatin	N/A (Whole-cell)	N/A	8.0

Self-Validation Check (Trustworthiness): Always include a "No-Enzyme Control" (NEC) containing MJA and the acyl donor in the assay buffer. This controls for any spontaneous, non-enzymatic acylation or background hydrolysis of the thioester, ensuring that the calculated kcat​ reflects true enzymatic turnover.

References

• Xie, X., Watanabe, K., Wojcicki, W. A., Wang, C. C., & Tang, Y. (2006). "Biosynthesis of lovastatin analogs with a broadly specific acyltransferase." Chemistry & Biology, 13(11), 1161-1169.
• Campbell, C. D., et al. (2011). "Double Oxidation of the Cyclic Nonaketide Dihydromonacolin L to Monacolin J by a Single Cytochrome P450 Monooxygenase, LovA." Journal of the American Chemical Society.
• Xie, X., & Tang, Y. (2007). "Efficient Synthesis of Simvastatin by Use of Whole-Cell Biocatalysis." Applied and Environmental Microbiology.
• MDPI (2024). "Efficient Biosynthesis of Monacolin J through Enzymatic Hydrolysis Using a Recombinant Lovastatin Hydrolase." Molecules.
• Jiménez-Osés, G., et al. (2014). "The Role of Distant Mutations and Allosteric Regulation on LovD Active Site Dynamics." Nature Chemical Biology.
• Patent WO2011044496A2 (2011). "LovD MUTANTS EXHIBITING IMPROVED PROPERTIES TOWARDS SIMVASTATIN SYNTHESIS.
• ResearchGate (2007). "Kinetic analysis of LovD-catalyzed acylation of monacolin J to yield simvastatin.

Sources

• 1. Biosynthesis of lovastatin analogs with a broadly specific acyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. WO2011044496A2 - LovD MUTANTS EXHIBITING IMPROVED PROPERTIES TOWARDS SIMVASTATIN SYNTHESIS - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Application Notes &amp; Protocols: Metabolic Engineering for the Production and Application of Monacolin J Acid

Introduction: The Strategic Importance of Monacolin J Acid

Monacolin J acid is a polyketide natural product of significant interest in pharmaceutical biotechnology.[1][2] While it possesses inherent bioactivity, its primary value lies in its role as the immediate precursor to the blockbuster cholesterol-lowering drug, simvastatin.[3][4][5][6] Historically, monacolin J was obtained through the harsh alkaline hydrolysis of lovastatin, a process fraught with multiple steps, high costs, and environmental concerns.[6] Metabolic engineering offers a powerful and elegant alternative, enabling the direct fermentative production of monacolin J by precisely rewiring the metabolism of producer organisms.

This guide provides an in-depth exploration of the metabolic pathways involved, field-proven engineering strategies, and detailed experimental protocols for the production, quantification, and enzymatic conversion of monacolin J acid. The methodologies described herein are designed to empower researchers to develop robust and efficient microbial cell factories for high-value statin synthesis.

The Lovastatin Biosynthetic Pathway: A Roadmap for Engineering

Monacolin J acid is an intermediate in the biosynthesis of lovastatin, a secondary metabolite naturally produced by the filamentous fungus Aspergillus terreus.[7][8][9][10] Understanding this pathway is critical for identifying the key genetic targets for metabolic engineering. The entire process is orchestrated by a cluster of genes, often referred to as the lov cluster.[8]

The synthesis begins with the assembly of a nonaketide backbone from acetyl-CoA and malonyl-CoA precursors by the iterative Type I polyketide synthase, LovB (also known as LNKS), with the assistance of an enoyl reductase, LovC.[11][12][13] Following a series of modifications including oxidation steps catalyzed by the cytochrome P450 monooxygenase LovA, the intermediate dihydromonacolin L is converted to monacolin J acid.[11][13]

In the final step of lovastatin biosynthesis, a separate diketide synthase, LovF, synthesizes a 2-methylbutyryl side chain. This side chain is then transferred by the LovD acyltransferase onto the C8 hydroxyl group of monacolin J, yielding the final product, lovastatin.[7][12][14] This final acylation step is the primary target for engineering strains that accumulate monacolin J.

Caption: Biosynthetic pathway of lovastatin in Aspergillus terreus.

Core Metabolic Engineering Strategies for Monacolin J Production

The goal of engineering is to re-route metabolic flux towards the accumulation of monacolin J. This can be achieved through several complementary strategies, often employed in combination to achieve synergistic effects.

Strategy 1: Targeted Gene Deletion to Block Lovastatin Synthesis

Causality: The most direct and effective strategy to accumulate monacolin J is to create a genetic roadblock that prevents its conversion to lovastatin. By deleting the gene responsible for the final acylation step, the cell is forced to accumulate the immediate precursor. The logical targets are lovF, which synthesizes the side chain, or lovD, which attaches it.[1][14] Deleting lovF is highly effective, leading to a clean accumulation of monacolin J.

Field-Proven Insight: The CRISPR-Cas9 system has emerged as the premier tool for this task in filamentous fungi due to its high efficiency and precision, overcoming the challenges of low homologous recombination rates in organisms like A. terreus.[15][16][17]

Caption: Workflow for creating a monacolin J-accumulating strain via CRISPR-Cas9.

Strategy 2: Enhancing Precursor Supply

Causality: The synthesis of polyketides is metabolically expensive, requiring a substantial supply of acetyl-CoA and malonyl-CoA. The native flux of these precursors may become a bottleneck, limiting the overall yield. By overexpressing key enzymes in the central carbon metabolism, we can push more building blocks into our desired pathway.

Field-Proven Insight: A highly effective target is acetyl-CoA carboxylase (ACC), which catalyzes the carboxylation of acetyl-CoA to form malonyl-CoA. Overexpression of the acc gene has been shown to significantly increase the intracellular pools of both precursors, leading to a marked increase in lovastatin (and by extension, monacolin J) production.[18][19] This strategy is particularly effective when combined with the knockout of competing pathways.

Strategy 3: Eliminating Competing Metabolic Pathways

Causality: A. terreus dedicates a significant portion of its metabolic resources to producing other secondary metabolites that share the same precursors as monacolin J. One major competitor is (+)-geodin. The biosynthetic pathway for geodin also consumes acetyl-CoA and malonyl-CoA.

Field-Proven Insight: By deleting the polyketide synthase gene responsible for geodin biosynthesis, gedC, metabolic flux that would have been diverted to this byproduct is re-channeled towards the lovastatin pathway.[18][19][20] A double-mutant strain (lovFΔ and gedCΔ) with acc overexpression represents a highly optimized cell factory for monacolin J production.

Strain Description	Engineering Strategy	Expected Monacolin J Titer (Relative to lovFΔ)	Key Reference
A. terreus lovFΔ	Block lovastatin synthesis	100% (Baseline)	[1][14]
A. terreus lovFΔ acc(ox)	Enhance precursor supply	140 - 160%	[19][20]
A. terreus lovFΔ gedCΔ	Eliminate competing pathway	130 - 150%	[18][19]
A. terreus lovFΔ gedCΔ acc(ox)	Combined Strategy	> 200%	[18][19]

Table 1: Representative data on the impact of different metabolic engineering strategies on monacolin J production. Exact values are strain and condition-dependent.

Strategy 4: Heterologous Expression

Causality: Instead of modifying the native producer, the entire biosynthetic pathway for monacolin J (lovB, lovC, lovA, and a thioesterase like lovG) can be transferred to a more tractable industrial host.

Field-Proven Insight: Hosts like Aspergillus niger or the yeast Pichia pastoris are excellent candidates.[13][21] They have well-established genetic tools, are used for large-scale industrial fermentation, and may have a "cleaner" metabolic background, simplifying downstream processing.[13] This approach decouples monacolin J production from the complex native regulatory networks of A. terreus, offering a potentially more controllable and robust production platform.

Application: Biocatalytic Synthesis of Simvastatin

The primary industrial application of monacolin J acid is its use as a substrate for the synthesis of simvastatin. The traditional chemical method is a multi-step process involving protection and deprotection chemistry, which is inefficient and generates hazardous waste.[3][4][5]

The Biocatalytic Advantage: A green, highly efficient alternative uses the acyltransferase enzyme, LovD, which was isolated from the lovastatin gene cluster. LovD can regioselectively acylate the C8 hydroxyl group of monacolin J with a suitable acyl donor to produce simvastatin in a single step.[3][4][22][23] This reaction can be performed using E. coli engineered to overexpress the lovD gene as a whole-cell biocatalyst, achieving over 99% conversion and eliminating the need for chemical protection steps.[4][23][24]

Caption: Comparison of chemical vs. biocatalytic routes from monacolin J to simvastatin.

Detailed Experimental Protocols

Protocol 1: CRISPR-Cas9 Mediated Deletion of lovF in A. terreus

Principle: This protocol outlines the deletion of the lovF gene using a CRISPR-Cas9 system delivered as a plasmid and a linear donor DNA template for homologous recombination. Protoplasts are used to facilitate DNA uptake.[16][25][26]

Materials:

• High-yielding A. terreus strain (e.g., ATCC 20542)

• CRISPR-Cas9 plasmid containing Cas9 expression cassette and sgRNA cloning site.

• Donor DNA: ~1kb fragments homologous to the regions upstream and downstream of lovF, flanking a hygromycin resistance cassette (hph).

• Protoplasting enzyme solution (e.g., Lysing Enzymes from Trichoderma harzianum)

• PEG-CaCl₂ solution (40% PEG 4000, 50 mM CaCl₂, 10 mM Tris-HCl pH 7.5)

• Regeneration medium (e.g., Potato Dextrose Agar with 1.2 M sorbitol)

• Selection medium (Regeneration medium containing hygromycin B, e.g., 100 µg/mL)

Procedure:

• sgRNA and Donor DNA Design: Design a 20-bp sgRNA specific to the coding region of the lovF gene. Synthesize and amplify the linear donor DNA cassette.

• Protoplast Preparation: a. Inoculate 10⁸ A. terreus spores into 100 mL of liquid medium (e.g., PDB) and incubate for 12-16 hours at 28°C with shaking. b. Harvest the young mycelia by filtration and wash with an osmotic stabilizer (e.g., 0.8 M NaCl). c. Resuspend the mycelia in 10 mL of protoplasting enzyme solution and incubate at 30°C with gentle shaking for 2-4 hours, monitoring protoplast release microscopically. d. Separate protoplasts from mycelial debris by filtering through sterile glass wool. e. Pellet the protoplasts by gentle centrifugation, wash twice with STC buffer (1.2 M Sorbitol, 10 mM CaCl₂, 10 mM Tris-HCl pH 7.5), and resuspend to a final concentration of 10⁸ protoplasts/mL.

• Transformation: a. To 100 µL of protoplast suspension, add 5-10 µg of the Cas9/sgRNA plasmid and 2-5 µg of the linear donor DNA. b. Add 50 µL of PEG-CaCl₂ solution, mix gently, and incubate on ice for 30 minutes. c. Add an additional 1 mL of PEG-CaCl₂ solution, mix, and incubate at room temperature for 20 minutes. d. Add 2 mL of STC buffer and mix.

• Plating and Selection: a. Plate the transformation mix onto regeneration agar plates. Incubate for 16-24 hours to allow for cell wall regeneration. b. Overlay the plates with 10 mL of top agar containing hygromycin B to achieve the final selection concentration. c. Incubate at 28°C for 5-7 days until resistant colonies appear.

• Verification: a. Isolate transformants onto fresh selection plates. b. Perform colony PCR using primers that flank the lovF locus. A successful deletion will result in a smaller PCR product corresponding to the size of the hph cassette insertion. c. Confirm monacolin J accumulation and the absence of lovastatin using the HPLC protocol below (Protocol 3).

Protocol 2: Shake-Flask Cultivation for Monacolin J Production

Principle: This protocol provides a chemically defined medium and conditions optimized for lovastatin pathway induction, which is directly applicable to monacolin J production in engineered strains.[10][27]

Materials:

• Engineered A. terreus lovFΔ strain

• Seed medium (e.g., 2% glucose, 1% yeast extract)

• Fermentation Medium (per liter): 45 g Lactose, 8 g L-Glutamate, 2 g KH₂PO₄, 0.5 g MgSO₄·7H₂O, 0.01 g FeSO₄·7H₂O, 0.02 g ZnSO₄·7H₂O. Adjust pH to 6.5.

Procedure:

• Inoculum Preparation: Inoculate spores into 50 mL of seed medium in a 250 mL flask. Incubate at 28°C, 200 rpm for 48 hours.

• Fermentation: Inoculate 100 mL of fermentation medium in a 500 mL baffled flask with 10% (v/v) of the seed culture.

• Incubation: Incubate at 28°C, 200 rpm for 7-10 days.

• Sampling: Aseptically withdraw samples periodically to monitor biomass and monacolin J concentration.

Protocol 3: Extraction and HPLC Quantification of Monacolin J

Principle: Monacolin J is extracted from the fungal mycelium using an organic solvent. Quantification is performed by reverse-phase HPLC with UV detection, comparing the peak area to a known standard.[28][29][30]

Materials:

• Fermentation broth from Protocol 2

• Ethyl acetate with 1% formic acid

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (HPLC grade)

• Monacolin J and Lovastatin analytical standards

Procedure:

• Extraction: a. Harvest mycelia from 10 mL of culture broth by centrifugation or filtration. b. Lyophilize the mycelia to obtain a dry weight. c. To a known mass of dry mycelia (e.g., 100 mg), add 5 mL of ethyl acetate with 1% formic acid. d. Sonicate for 30 minutes, then vortex vigorously for 1 minute. e. Centrifuge to pellet the debris. Transfer the supernatant to a new tube. f. Evaporate the solvent under a stream of nitrogen. g. Re-dissolve the dried extract in 1 mL of methanol and filter through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Analysis: a. System: HPLC with a C18 column (e.g., 4.6 x 250 mm, 5 µm) and a Diode Array Detector (DAD) or UV detector. b. Detection: Monitor at 238 nm. c. Mobile Phase A: Water with 0.1% Formic Acid. d. Mobile Phase B: Acetonitrile with 0.1% Formic Acid. e. Flow Rate: 1.0 mL/min. f. Injection Volume: 10 µL. g. Gradient:

Time (min)	% Mobile Phase B
0.0	40
15.0	95
18.0	95
18.1	40
22.0	40

Table 2: Example HPLC gradient for separating monacolin J and lovastatin. Retention times should be confirmed with standards (typically, monacolin J elutes earlier than lovastatin).

• Quantification: Prepare a standard curve using the monacolin J analytical standard. Calculate the concentration in the sample by comparing its peak area to the standard curve.

References

• A review on lovastatin and its production - Journal of Biochemical Technology. (2012, July 6). Journal of Biochemical Technology.
• An Efficient Biocatalytic Process for Simvast
• Increasing Lovastatin Production by Re-routing the Precursors Flow of Aspergillus terreus via Metabolic Engineering. (2021, September 21). PubMed.
• Efficient Synthesis of Simvastatin by Use of Whole-Cell Bioc
• Bioinformatic comparative analysis of lovastatin gene cluster in endophytic fungi and a soil fungus, Aspergillus terreus. (2014, September 22). MedCrave online.
• Lovastatin. (2023, March 20).
• Increasing Lovastatin Production by Re-routing the Precursors Flow of Aspergillus terreus via Metabolic Engineering. (2021, September 23).
• Lovastatin: Definition, Mechanism of Action and Applic
• Engineering Aspergillus terreus Metabolic Pathways to Increase Lovastatin Production via Metabolic Engineering and Fermentation Approaches. (n.d.).
• Scheme of the lovastatin gene cluster and biosynthetic pathway. (A)... (n.d.).
• Efficient Biosynthesis of Monacolin J through Enzymatic Hydrolysis Using a Recombinant Lovastatin Hydrolase. (2024, September 18). MDPI.
• (PDF) Editing Aspergillus terreus using the CRISPR-Cas9 system. (n.d.).
• Modulation of polyketide synthase activity by accessory proteins during lovast
• Biosynthesis of Novel Statins by Combining Heterologous Genes from Xylaria and Aspergillus. (2018, November 7). ACS Synthetic Biology.
• Aspergillus terreus as an industrial filamentous fungus for pharmaceutical biotechnology. (2021, June 15). ScienceDirect.
• A Novel Statin Compound from Monacolin J Produced Using CYP102A1-Catalyzed Regioselective C-Hydroxyl
• Synthetic Methods for Simvastatin – an Overview -. (2019, January 1).
• Heterologous Synthesis of Monacolin J by Reconstructing Its Biosynthetic Gene Cluster in Aspergillus niger. (n.d.). PMC.
• Genetic Manipulation and Transformation Methods for Aspergillus spp. (n.d.). PMC.
• Single-step production of the simvastatin precursor monacolin J by engineering of an industrial strain of Aspergillus terreus. (2017, July 15). PubMed.
• Editing Aspergillus terreus using the CRISPR-Cas9 system. (2022, December 6). Oxford Academic.
• (PDF) Genetic Manipulation and Transformation Methods for Aspergillus spp. (2020, November 4).
• Efficient Synthesis of Simvastatin by Use of Whole-Cell Bioc
• Efficient Synthesis of Simvastatin by Use of Whole-Cell Bioc
• Lovastatin Biosynthesis by Aspergillus terreus in a Chemically Defined Medium. (n.d.). PMC.
• CRISPR-Cas9 Gene Editing in Aspergillus: From Pathogenesis to Metabolic Engineering. (2025, December 28). MDPI.
• Scheme of the monacolin J (MJ) biosynthesis pathway in P. pastoris.... (n.d.).
• Exploitation of Aspergillus terreus for the Production of Natural St
• Rapid Analysis of Crude Fungal Extracts for Secondary Metabolites by LC/TOF-MS. (n.d.). Agilent.
• High-Resolution MS, MS/MS, and UV Database of Fungal Secondary Metabolites as a Dereplication Protocol for Bioactive Natural Products. (2013, August 16).
• Monacolin J. (n.d.). Wikipedia.
• Improvement of Targeted Fungi Secondary Metabolite Production Using a Systematic Experimental Design and Chemometrics Analysis. (2023, August 29). PMC.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Monacolin J - Wikipedia [en.wikipedia.org]
• 3. cs.gordon.edu [cs.gordon.edu]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Efficient Biosynthesis of Monacolin J through Enzymatic Hydrolysis Using a Recombinant Lovastatin Hydrolase [mdpi.com]
• 6. Single-step production of the simvastatin precursor monacolin J by engineering of an industrial strain of Aspergillus terreus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jbiochemtech.com [jbiochemtech.com]
• 8. medcraveonline.com [medcraveonline.com]
• 9. Aspergillus terreus as an industrial filamentous fungus for pharmaceutical biotechnology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Modulation of polyketide synthase activity by accessory proteins during lovastatin biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. academic.oup.com [academic.oup.com]
• 17. mdpi.com [mdpi.com]
• 18. Increasing Lovastatin Production by Re-routing the Precursors Flow of Aspergillus terreus via Metabolic Engineering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. naturalspublishing.com [naturalspublishing.com]
• 23. journals.asm.org [journals.asm.org]
• 24. journals.asm.org [journals.asm.org]
• 25. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 28. agilent.com [agilent.com]
• 29. pubs.acs.org [pubs.acs.org]
• 30. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving monacolin J acid yield from fermentation

Welcome to the Monacolin J Fermentation & Yield Optimization Support Center . As your Senior Application Scientist, I have designed this technical guide to help you troubleshoot and optimize the bioproduction of Monacolin J (MJ), a critical precursor for the cholesterol-lowering drug simvastatin.

Historically, MJ has been manufactured via the cumbersome and environmentally toxic alkaline hydrolysis of lovastatin[1]. Today, metabolic engineering allows us to produce MJ directly through single-step fermentation or highly efficient enzymatic biotransformation[1][2]. This guide addresses the most critical bottlenecks in these advanced workflows, explaining the mechanistic causality behind each optimization step to ensure your protocols are robust and self-validating.

I. Strain Engineering & Pathway Reconstruction

Q1: We are attempting direct fermentation of Monacolin J using a wild-type Aspergillus terreus strain, but we only accumulate lovastatin. How can we shift the metabolic flux entirely to Monacolin J?

The Science: In native A. terreus, the highly reducing polyketide synthase (hrPKS) LovB, along with tailoring enzymes LovC, LovA, and LovG, synthesizes MJ. However, the pathway doesn't stop there; the acyltransferase LovD immediately attaches an α-methylbutyryl side chain (synthesized by LovF) to the C-8 hydroxyl group of MJ, converting it into lovastatin[3].

The Solution: To trap the metabolite at the MJ stage without crippling the strain's viability, you must introduce a heterologous lovastatin hydrolase (e.g., PcEST from Penicillium chrysogenum or CDV55_102090 from Aspergillus turcosus) directly into the A. terreus genome[1][2]. This creates an in vivo biocatalyst that continuously cleaves the side chain off lovastatin as soon as it is formed, driving the equilibrium toward MJ accumulation.

Engineered biosynthetic pathway redirecting lovastatin to Monacolin J via heterologous hydrolase.

Q2: We attempted de novo synthesis of MJ in Aspergillus niger by integrating the lovB, lovC, lovG, and lovA genes via CRISPR-HDR. Why are our titers stalling below 100 mg/L?

The Science: A. niger is an excellent industrial host, but heterologous pathway reconstruction often suffers from precursor depletion and suboptimal intracellular pH. The enzymes in the lovastatin pathway are highly sensitive to acidic environments, which adversely affect both the growth of the strain and the synthesis of the enzymes themselves[4].

The Solution: You must strictly control the initial cultivation pH to 5.5. In fed-batch cultivation, maintaining this pH while optimizing glucose as the primary carbon source prevents the degradation of pathway enzymes. By coupling pH control with precursor feeding, yields can be increased by over 50%[4].

II. Fermentation Optimization & Quantitative Benchmarks

Q3: How do the yields of various engineered hosts compare, and what are the target metrics we should aim for during scale-up?

To evaluate the efficiency of your bioprocess, compare your current titers against the validated benchmarks in the table below. Notice that utilizing an industrial A. terreus chassis equipped with a hydrolase drastically outperforms heterologous hosts like S. cerevisiae or P. pastoris because the native host already possesses optimized precursor pools and tolerance mechanisms[3].

Table 1: Quantitative Comparison of Monacolin J Production Platforms

Production Host / Platform	Genetic Modification	Key Optimization Parameter	Max Reported Yield / Conversion	Reference
Aspergillus terreus (Native)	Expression of PcEST Hydrolase	Single-step fermentation	5.0 g/L (~95% in vivo conversion)	[3]
Aspergillus niger (Heterologous)	CRISPR-HDR integration of lov genes	Fed-batch, pH 5.5, Precursor feed	142.61 mg/L	[4]
Pichia pastoris (Heterologous)	Co-culture assembly	Pathway optimization	593.9 mg/L	[3]
Saccharomyces cerevisiae (Heterologous)	Plasmids encoding CPR, LovA-C, LovG	Biosynthetic pathway balancing	75.0 mg/L	[3]
E. coli BL21 (Enzymatic Biocatalysis)	Expression of A. turcosus Hydrolase	pH 8.0, 30°C, 3.5 hours	>99.8% conversion of 100 g/L Lovastatin	[2]

III. Standard Operating Procedures (SOPs)

Q4: What is the validated protocol for performing high-efficiency enzymatic biotransformation of lovastatin to Monacolin J using recombinant hydrolase?

When direct fermentation is not feasible, in vitro enzymatic hydrolysis using a recombinant E. coli expressing a lovastatin hydrolase is the most efficient alternative, avoiding the toxic solvents (like methanol) required for chemical hydrolysis[2][5].

Step-by-Step Methodology: Enzymatic Hydrolysis of Lovastatin Self-Validating Check: The reaction relies on the structural stability of the hydrolase. If the temperature exceeds 30°C, the enzyme's tertiary structure destabilizes, leading to a sharp drop in conversion rate[2].

• Biocatalyst Preparation: Culture recombinant E. coli BL21 (DE3) harboring the lovastatin hydrolase gene (e.g., CDV55_102090) in LB medium. Induce with 0.1 mM IPTG at OD600 = 0.6. Harvest cells via centrifugation and prepare a crude enzyme extract or whole-cell biocatalyst.

• Substrate Preparation: Suspend lovastatin in a buffered aqueous solution to a final concentration of 100 g/L. Note: Avoid methanol to comply with Environment, Health, and Safety (EHS) standards[5].

• Reaction Initiation: Add the biocatalyst to the substrate suspension.

• Parameter Control (Critical Step):

  • Maintain the reaction temperature strictly at 30°C . The enzyme retains >75% of its initial activity at this temperature, but activity halves rapidly above 50°C[2].

  • Maintain the pH strictly at 7.5–8.0 using a pH stat and NaOH titration. The hydrolase is highly pH-dependent[2].

• Monitoring & Termination: Sample the reaction every 30 minutes and analyze via HPLC. The reaction should reach >99.8% conversion within 3.5 hours[2]. Terminate by removing the biocatalyst via filtration.

IV. Troubleshooting Downstream Bottlenecks

Q5: Even with our engineered A. terreus expressing lovastatin hydrolase, we detect ~5% residual lovastatin in the final broth. How do we eliminate this to simplify downstream simvastatin purification?

The Science: Residual lovastatin occurs because the in vivo hydrolysis rate of the heterologous enzyme cannot completely outpace the hyper-efficient native LovF/LovD acyltransferase system during peak idiophase[3]. This 5% residual lovastatin creates severe downstream separation issues due to its structural similarity to MJ.

The Solution: You must implement a diagnostic workflow to either enhance hydrolase expression or knock out competing pathways.

Decision tree for troubleshooting residual lovastatin in engineered A. terreus fermentations.

By systematically applying these genetic and physicochemical controls, you can establish a highly reproducible, high-yield Monacolin J production pipeline that bypasses the limitations of traditional chemical synthesis.

References

• 1. Source: nih.gov. 2.4. Source: nih.gov. 3.3. Source: acs.org. 4.2. Source: researchgate.net. 5.5. Source: google.com.

Sources

• 1. Single-step production of the simvastatin precursor monacolin J by engineering of an industrial strain of Aspergillus terreus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. CN102533893A - Method for preparing monacolin J - Google Patents [patents.google.com]

Biocatalysis Technical Support Center: Overcoming Monacolin J Acid Solubility

Welcome to the Biocatalysis Technical Support Center. This hub is engineered for researchers, process scientists, and drug development professionals scaling up the semisynthesis of simvastatin. A critical bottleneck in this biocatalytic pathway is the poor aqueous solubility of the key intermediate, Monacolin J acid (MJA). Low solubility not only limits substrate loading but also induces enzyme aggregation and mass-transfer limitations.

As a Senior Application Scientist, I have structured this guide to provide mechanistic troubleshooting, validated protocols, and engineering solutions to overcome these phase-boundary limitations.

Section 1: Substrate-Level Troubleshooting (MJA Phase Behavior)

Q: Why does Monacolin J acid precipitate in my biocatalytic reaction buffer at concentrations above 15 mM? A: Monacolin J acid possesses a bulky, highly hydrophobic decalin ring system. While the open-ring β-hydroxy acid form is more soluble than its closed lactone counterpart, its intrinsic aqueous solubility remains low at physiological pH. When substrate loading exceeds approximately 15 mM, the hydrophobic interactions between MJA molecules outcompete their interaction with the aqueous hydration shell. This thermodynamic imbalance leads to rapid crystallization and precipitation[1]. This precipitation removes the substrate from the bioavailable pool and creates mechanical shear stress that can denature your biocatalysts.

Q: How can I chemically modify the reaction environment to increase MJA solubility without inhibiting the LovD acyltransferase? A: The most effective, field-proven method is converting MJA into its highly water-soluble sodium (MJSS) or ammonium salt. By reacting the lactone or free acid with NaOH or NH₄OH during the initial hydrolysis of lovastatin, you introduce a stable ionic counterion that massively expands the hydration radius of the molecule. The ammonium salt is particularly advantageous for industrial scale-up. It allows substrate loadings of up to 75 g/L (approx. 220 mM) without precipitation—a breakthrough technique recognized by the [2].

Section 2: Enzyme-Level Troubleshooting (LovD Synthase Aggregation)

Q: Even when I use the soluble Monacolin J Sodium Salt (MJSS), my whole-cell biocatalyst loses activity over time, and the LovD enzyme aggregates. What is causing this? A: The simvastatin synthase (LovD) derived from Aspergillus terreus is highly prone to misfolding and aggregation when overexpressed in Escherichia coli. The causality lies in the protein's surface topology. Wild-type LovD contains exposed cysteine residues (specifically Cys40 and Cys60). Under the oxidative stress of high-density fermentation and in the presence of high substrate concentrations, these residues form non-specific intermolecular disulfide bonds. This crosslinking leads to oligomerization and the formation of insoluble inclusion bodies, drastically reducing the pool of active, soluble enzyme [1].

Q: How do I prevent LovD aggregation to maintain high catalytic turnover at high MJSS concentrations? A: You must utilize site-directed mutagenesis to eliminate the problematic cysteines. Replacing Cys40 with Alanine (C40A) and Cys60 with Asparagine (C60N) removes the sulfhydryl groups responsible for crosslinking while maintaining the structural integrity of the enzyme's folding funnel. The C40A/C60N double mutant exhibits a ~50% increase in protein solubility and whole-cell activity, allowing it to quantitatively convert 45 mM MJSS to simvastatin sodium salt within 18 hours [1].

Section 3: Validated Experimental Protocols

Protocol 1: Preparation of Highly Soluble Monacolin J Ammonium Salt

This protocol ensures the conversion of hydrophobic lovastatin into a highly soluble MJA salt, preventing downstream precipitation.

• Enzymatic Hydrolysis: Suspend 75 g/L of lovastatin in a 50 mM HEPES buffer. Add a recombinant Lovastatin Hydrolase (e.g., PcEST or CDV55) to initiate the cleavage of the 2-methylbutyrate side chain [3]. Maintain the bioreactor at 30°C.

• Salt Formation: Continuously titrate the reaction mixture with NH₄OH to strictly maintain a pH of 7.9–8.0. The ammonium ion pairs with the open β-hydroxy acid form of Monacolin J, forcing the equilibrium away from the insoluble lactone form.

• Self-Validation (Quality Control): Monitor the optical density of the bioreactor. The successful formation of the ammonium salt is visually validated when the cloudy, opaque suspension transitions into a completely clear solution. Confirm >99% conversion via HPLC (UV detection at 238 nm) before proceeding to acyltransfer.

Protocol 2: Whole-Cell Biocatalytic Conversion using Engineered LovD

This protocol utilizes the engineered LovD mutant to prevent enzyme aggregation at high substrate loads.

• Strain Preparation: Culture E. coli BL21(DE3) expressing the LovD C40A/C60N double mutant in LB medium supplemented with appropriate antibiotics.

• Induction & Fermentation: Induce protein expression with IPTG at an OD600 of 0.6. The C40A/C60N mutations prevent intermolecular disulfide crosslinking, ensuring the enzyme remains in the soluble cytosolic fraction rather than forming inclusion bodies [1].

• Fed-Batch Substrate Feeding: Introduce the Monacolin J ammonium salt (from Protocol 1) to a final initial concentration of 45 mM, alongside the acyl donor DMB-S-MMP.

• Self-Validation (Quality Control): Draw 1 mL aliquots hourly. Centrifuge at 10,000 x g for 5 minutes. The absence of a white precipitate pellet at the bottom of the tube confirms that the substrate remains soluble. Analyze the supernatant via HPLC to track the appearance of the simvastatin ammonium salt peak.

Section 4: Quantitative Data Summaries

Table 1: LovD Mutant Solubility and Whole-Cell Activity Comparison Demonstrates the impact of removing surface cysteines on enzyme performance.

LovD Variant	Target Mutation	Protein Solubility Increase	Whole-Cell Activity Increase
Wild-Type	None	Baseline	Baseline
Single Mutant	C40A	+25%	+27%
Single Mutant	C60N	+24%	+26%
Double Mutant	C40A/C60N	~+50%	~+50%
(Data synthesized from[Xie et al., 2009][1])

Table 2: Substrate Solubility vs. pH and Salt Form Highlights the critical phase-state differences based on chemical modification.

Substrate Form	pH	Max Soluble Concentration	Phase State in Bioreactor
Monacolin J (Lactone)	6.0	< 2 mM	Heavy Precipitation
Monacolin J Acid (MJA)	7.0	~15 mM	Moderate Precipitation
Monacolin J Sodium Salt	7.9	> 45 mM	Clear Solution
Monacolin J Ammonium Salt	8.0	> 200 mM (75 g/L)	Clear Solution
(Data synthesized from[EPA Green Chemistry, 2012][2] and [Xie et al., 2009][1])

Section 5: Process Visualizations

Biocatalytic workflow converting lovastatin to soluble simvastatin salts.

Decision tree for troubleshooting monacolin J acid solubility and enzyme aggregation.

References

• Xie, X., Pashkov, I., Gao, X., Guerrero, J. L., Yeates, T. O., & Tang, Y. (2009). Rational improvement of simvastatin synthase solubility in Escherichia coli leads to higher whole-cell biocatalytic activity. Biotechnology and Bioengineering. Retrieved from:[Link]

• United States Environmental Protection Agency (EPA). (2012). Presidential Green Chemistry Challenge: 2012 Greener Synthetic Pathways Award. Retrieved from:[Link]

• MDPI. (2024). Efficient Biosynthesis of Monacolin J through Enzymatic Hydrolysis Using a Recombinant Lovastatin Hydrolase. Catalysts. Retrieved from:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. Efficient Biosynthesis of Monacolin J through Enzymatic Hydrolysis Using a Recombinant Lovastatin Hydrolase [mdpi.com]

optimizing reaction conditions for monacolin J acid conversion

Welcome to the Technical Support Center for the biocatalytic synthesis of simvastatin. This guide is designed for researchers, biochemical engineers, and drug development professionals optimizing the whole-cell bioconversion of monacolin J acid to simvastatin using the LovD acyltransferase system.

By transitioning from multistep chemical synthesis to a single-step enzymatic acylation, laboratories can achieve >99% conversion without protective chemistry[1]. Below, you will find validated protocols, kinetic data, and troubleshooting frameworks to resolve common bottlenecks such as substrate hydrolysis and product inhibition.

Bioconversion Pathway Overview

Workflow of LovD-mediated regioselective bioconversion of Monacolin J to Simvastatin.

Section 1: Standard Operating Procedure (SOP)

Whole-Cell Biocatalytic Conversion of Monacolin J

This self-validating protocol utilizes a membrane-permeable thioester to drive intracellular acylation.

Step 1: Enzymatic Preparation of Monacolin J (Optional but Recommended) Instead of harsh alkaline hydrolysis, use recombinant lovastatin hydrolase (e.g., from Aspergillus turcosus) to convert lovastatin to monacolin J. Incubate 100 g/L lovastatin at pH 8.0 and 30 °C for 3.5 hours to achieve >99.8% conversion[2]. Causality: Enzymatic hydrolysis prevents the generation of multiple by-products and eliminates the need for expensive wastewater treatment associated with chemical methods[2][3].

Step 2: Preparation of the Acyl Donor (DMB-S-MMP) Synthesize α-dimethylbutyryl-S-methyl-mercaptopropionate (DMB-S-MMP) by slowly adding dimethylbutyryl chloride to a solution of methyl-3-mercaptopropionate and triethylamine[1].

Step 3: Biocatalyst Fermentation Culture an E. coli ΔbioH mutant strain (e.g., YT2) expressing the LovD acyltransferase. Grow overnight and concentrate the cells 10-fold to a final OD600 of ~22[1][4]. Causality: High cell density ensures sufficient intracellular LovD concentration to maintain a linear reaction velocity.

Step 4: Bioconversion Reaction Add monacolin J (as an ammonium salt) to a final concentration of 15 mM, and DMB-S-MMP to 25 mM[1][5]. Self-Validation Checkpoint: Monitor the reaction via HPLC at 238 nm. You should observe four distinct peaks: monacolin J (lactonized form), DMB-S-MMP, simvastatin (lactonized form), and trace DMB-S-MPA[1]. A linear conversion rate of ~1.5 mM/h validates optimal enzyme kinetics[4].

Step 5: Extraction and Purification Extract the fermentation broth with ethyl acetate at an acidic pH. Follow with a two-step extraction and precipitation using ammonium hydroxide to yield >98.5% pure simvastatin ammonium salt[5].

Section 2: Quantitative Kinetic Parameters

Understanding the binding affinities and turnover rates of LovD is critical for optimizing substrate loading. DMB-S-MMP is engineered specifically to fit the LovD binding pocket much better than traditional SNAC thioesters[1][5].

Substrate / Enzyme System	Kinetic Parameter	Value	Impact on Reaction
Monacolin J (LovD)	Km​	0.78 ± 0.12 mM	High affinity allows complete depletion of the precursor[1].
DMB-S-MMP (LovD)	Km​	0.67 ± 0.04 mM	Excellent binding; outcompetes product inhibition[1].
DMB-S-MMP (LovD)	kcat​	0.66 – 0.75 min⁻¹	Rapid turnover enables <24h industrial batch cycles[1][5].
DMB-S-NAC (LovD)	kcat​	0.02 min⁻¹	>30-fold slower; not viable for commercial scale-up[5].
Simvastatin (LovD)	kcat​ (Hydrolysis)	0.3 min⁻¹	Reverse reaction rate; requires excess acyl donor to overcome[6].

Section 3: Troubleshooting Guide

Troubleshooting logic tree for resolving off-target substrate hydrolysis during bioconversion.

Q: My DMB-S-MMP substrate is rapidly disappearing, but simvastatin yield is low. What is happening? A: You are experiencing off-target substrate hydrolysis by the host organism. In wild-type E. coli (such as BL21), the native carboxylesterase BioH rapidly hydrolyzes the methyl ester of DMB-S-MMP into inactive DMB-S-MPA[4]. Solution: Switch your expression host to a ΔbioH knockout strain (e.g., E. coli YT2). By eliminating this competing hydrolysis pathway, the engineered host requires significantly less DMB-S-MMP and can achieve >99% conversion of 15 mM simvastatin acid in under 12 hours[4].

Q: The conversion rate stalls at ~70-80% despite having excess monacolin J. How can I push it to completion? A: This is caused by product inhibition and reverse catalysis. LovD is a reversible enzyme; when simvastatin concentrations reach the millimolar range, LovD begins hydrolyzing simvastatin back to monacolin J (reaching a maximum velocity of kcat​ = 0.3 min⁻¹)[6]. Solution: You must drive the equilibrium forward. Maintain a high concentration of the acyl donor (DMB-S-MMP) throughout the late stages of the reaction, or utilize directed evolution variants of LovD that have been specifically engineered for higher forward-catalytic efficiency and reduced product inhibition[5].

Q: Monacolin J acid is precipitating in the fermentation broth, limiting my maximum titer. How do I fix this? A: Monacolin J free acid has limited aqueous solubility at the pH required for optimal LovD activity. Solution: Convert Monacolin J to its ammonium salt prior to adding it to the bioreactor. The ammonium salt is highly soluble, does not competitively inhibit LovD binding, and allows for high-titer fed-batch bioconversions[5].

Section 4: Frequently Asked Questions (FAQs)

Q: Why is DMB-S-MMP preferred over DMB-S-NAC as an acyl donor? A: While LovD can utilize N-acetylcysteamine (SNAC) thioesters, the catalytic turnover for DMB-S-NAC is extremely poor ( kcat​ = 0.02 min⁻¹)[5]. DMB-S-MMP was identified as a superior, membrane-permeable acyl donor with a >30-fold faster turnover rate, making industrial-scale whole-cell biocatalysis economically viable[1][5]. The relative position of the carbonyl groups to the thioester linkage in DMB-S-MMP is critical for proper binding in the LovD active site[1].

Q: Can LovA be used to bypass Monacolin J preparation entirely? A: No, LovA and LovD serve entirely different functions in the biosynthetic pathway. LovA is a cytochrome P450 monooxygenase responsible for the double oxidation of dihydromonacolin L to monacolin J during the native biosynthesis of lovastatin[7][8]. LovD is the acyltransferase that transfers the final side chain to the C8 hydroxyl group of monacolin J[7][9]. To make simvastatin, you must supply LovD with monacolin J and the synthetic DMB-S-MMP donor.

Q: Does the whole-cell process degrade the final simvastatin product over time? A: No. Based on extensive HPLC analysis, cellular metabolism in E. coli BL21 or YT2 strains does not degrade either monacolin J or simvastatin[1]. As long as the reverse-hydrolysis by LovD is controlled (via ΔbioH strains and adequate DMB-S-MMP levels), the product remains stable in the fermentation broth for prolonged periods[1][4].

References

• Efficient Synthesis of Simvastatin by Use of Whole-Cell Biocatalysis National Institutes of Health (NIH) / Applied and Environmental Microbiology[Link]

• An Efficient Biocatalytic Process for Simvastatin Manufacture Gordon College / Presidential Green Chemistry Challenge[Link]

• Biosynthesis of lovastatin analogs with a broadly specific acyltransferase National Institutes of Health (NIH) / Chemistry & Biology[Link]

• Improving simvastatin bioconversion in Escherichia coli by deletion of bioH Boston University / Metabolic Engineering[Link]

• Efficient Biosynthesis of Monacolin J through Enzymatic Hydrolysis Using a Recombinant Lovastatin Hydrolase MDPI / Fermentation[Link]

• Double Oxidation of the Cyclic Nonaketide Dihydromonacolin L to Monacolin J by a Single Cytochrome P450 Monooxygenase, LovA Journal of the American Chemical Society (ACS)[Link]

• Methods and materials for making simvastatin and related compounds Google P

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. sites.bu.edu [sites.bu.edu]
• 5. cs.gordon.edu [cs.gordon.edu]
• 6. US10793884B2 - Methods and materials for making simvastatin and related compounds - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Double oxidation of the cyclic nonaketide dihydromonacolin L to monacolin J by a single cytochrome P450 monooxygenase, LovA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Biosynthesis of lovastatin analogs with a broadly specific acyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]

enhancing the purity of monacolin J acid extracts

Welcome to the Technical Support Center for Monacolin J Acid Extraction and Purification. This resource is engineered for researchers and drug development professionals optimizing the isolation of Monacolin J (MJ)—the critical precursor for simvastatin synthesis.

Below, you will find mechanistic troubleshooting guides, quantitative reference data, and self-validating protocols designed to maximize the purity and yield of your hydroxy acid extracts.

Extraction & Purification Workflow

Monacolin J Acid Extraction and Purification Workflow.

Troubleshooting & FAQs

Q1: Why is my Monacolin J acid yield severely reduced during the liquid-liquid extraction phase? Causality & Solution: Monacolins exist in a highly sensitive, pH-dependent equilibrium. Under neutral to alkaline conditions, the open-ring hydroxy acid form predominates, rendering the molecule highly hydrophilic[1]. If you attempt to extract the hydrolysate with an organic solvent like ethyl acetate without properly adjusting the pH, the acid form will remain trapped in the aqueous waste layer. To resolve this, you must drive the equilibrium toward a protonated state without fully triggering lactonization. Acidify the aqueous hydrolysate to pH 3.0–4.0 using concentrated HCl under an ice bath[2]. Protonating the carboxylate group neutralizes the molecule's charge, drastically increasing its partition coefficient into the ethyl acetate phase.

pH-Dependent Equilibrium Between Monacolin J Lactone and Acid Forms.

Q2: Can I streamline the process by extracting Monacolin J directly from the fermentation broth without purifying lovastatin first? Causality & Solution: Yes. Traditional multi-step methods that isolate pure lovastatin first are mass-intensive and require toxic solvents like methanol[2]. You can bypass this by performing whole-broth alkaline hydrolysis. Treating the filtered Aspergillus terreus or Monascus purpureus mycelium directly with sodium hydroxide (e.g., 75°C for 6 hours) simultaneously lyses the cellular biomass and hydrolyzes the intracellular lovastatin directly into Monacolin J acid, achieving conversion yields greater than 95%[2].

Q3: How do I eliminate co-eluting lovastatin and citrinin impurities during chromatography? Causality & Solution: Lovastatin and Monacolin J share an identical hexahydronaphthalene scaffold, but Monacolin J lacks the C8 2-methylbutyrate side chain, making it significantly more polar[3]. Citrinin is a nephrotoxic secondary metabolite often co-produced during fermentation[1]. To resolve these, utilize reversed-phase High-Performance Liquid Chromatography (RP-HPLC) on a C18 column. Use a mobile phase gradient of acetonitrile and water buffered with 0.1% trifluoroacetic acid (TFA). The acidic buffer prevents the hydroxy acid from ionizing on the column, ensuring sharp peaks. Monacolin J acid will elute first due to its higher polarity, followed by citrinin, and finally the highly hydrophobic lovastatin.

Q4: My downstream whole-cell biocatalysis (converting MJ to Simvastatin) is failing. Is the extract purity to blame? Causality & Solution: Most likely. The engineered E. coli LovD acyltransferase requires Monacolin J in its water-soluble salt form (e.g., sodium or ammonium salt) to regioselectively acylate the C8 hydroxyl group[4]. If your extracted Monacolin J was dried at temperatures exceeding 50°C, a significant portion of the hydroxy acid will have spontaneously converted back into the closed-ring lactone[1]. The lactone form lacks the free C8 hydroxyl group required by LovD, halting the >99% conversion efficiency typically seen in this biocatalytic step[5]. Ensure your extracts are dried under reduced pressure at <40°C and resuspended in a mild alkaline buffer (pH 7.9) prior to the enzymatic assay.

Quantitative Reference Data

Table 1: Phase Partitioning and Yield Optimization Parameters

Parameter	Condition	Target State	Expected Yield / Outcome
Alkaline Hydrolysis	NaOH, 75°C, 6 hours	Hydroxy Acid (Open Ring)	>95% conversion from Lovastatin
Extraction pH	pH 3.0 – 4.0	Protonated Hydroxy Acid	Optimal partitioning into Ethyl Acetate
Extraction pH	pH > 7.0	Ionized Carboxylate	Poor organic extraction (Stays in aqueous)
Drying Temperature	< 40°C (Reduced Pressure)	Hydroxy Acid (Stable)	Prevents thermal lactonization
Drying Temperature	> 50°C	Lactone (Closed Ring)	Up to 80% conversion to Lactone

Table 2: RP-HPLC Chromatographic Resolution Profile (C18 Column)

Compound	Polarity	Relative Retention Time	Elution Order
Monacolin J Acid	High (Lacks C8 side chain)	Early	1
Citrinin	Moderate	Mid	2
Lovastatin Acid	Low (Contains C8 side chain)	Late	3

Self-Validating Experimental Protocol

High-Yield Extraction and Purification of Monacolin J Acid from Fermentation Mycelia

This protocol incorporates built-in Quality Control (QC) checkpoints to ensure the system is self-validating at each critical phase.

Step 1: Whole-Cell Saponification (Alkaline Hydrolysis)

• Collect 100g of filtered fermentation mycelium (Aspergillus terreus or Monascus).

• Resuspend the biomass in 200 mL of distilled water containing 60g of dissolved NaOH.

• Stir continuously at 75°C for 6 hours to induce cell lysis and lactone ring opening.

• QC Checkpoint 1: Sample 1 mL of the hydrolysate, neutralize, and run a rapid HPLC assay. Proceed only when intact lovastatin is <1%[2].

Step 2: pH Adjustment and Phase Transfer

• Transfer the reaction vessel to an ice-water bath and cool to 4°C.

• Slowly add concentrated HCl dropwise under continuous stirring until the solution reaches exactly pH 3.5.

• Add an equal volume of ethyl acetate (approx. 200 mL) to the acidified aqueous solution.

• Agitate vigorously for 15 minutes, then allow the phases to separate. Collect the upper organic layer. Repeat the extraction twice more with fresh ethyl acetate.

• QC Checkpoint 2: Analyze the remaining aqueous phase via UV-Vis spectroscopy. If significant absorbance is detected at 238 nm, adjust the pH closer to 3.0 and perform one additional extraction.

Step 3: Concentration and Desiccation

• Pool the ethyl acetate fractions and dry over anhydrous sodium sulfate to remove residual water.

• Filter out the sodium sulfate.

• Concentrate the filtrate under reduced pressure using a rotary evaporator. Critical: Maintain the water bath temperature strictly below 40°C to prevent heat-induced lactonization[1].

Step 4: Chromatographic Polishing

• Resuspend the crude Monacolin J acid extract in a minimal volume of mobile phase (Acetonitrile:Water, 50:50).

• Inject onto a preparative C18 HPLC column.

• Elute using a gradient method supplemented with 0.1% TFA to maintain the protonated acid state.

• Collect the early-eluting Monacolin J acid fractions, pool, and lyophilize to yield the pure, biocatalysis-ready white powder.

References

• Method for preparing monacolin J - Google Patents. Google Patents (CN102533893A).
• Efficient Synthesis of Simvastatin by Use of Whole-Cell Biocatalysis - PMC. National Institutes of Health (NIH).
• Efficient Biosynthesis of Monacolin J through Enzymatic Hydrolysis Using a Recombinant Lovastatin Hydrolase. MDPI.
• US10793884B2 - Methods and materials for making simvastatin and related compounds. Google Patents.
• Approaches to Authenticating Products Containing Red Yeast Rice Extract (Monacolin K). National Institutes of Health (NIH).

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. CN102533893A - Method for preparing monacolin J - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. US10793884B2 - Methods and materials for making simvastatin and related compounds - Google Patents [patents.google.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Monacolin J Acid Production in Recombinant Hosts

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address common challenges encountered during the heterologous production of monacolin J acid. The information herein is grounded in established scientific principles and field-proven insights to accelerate your research and development efforts.

Monacolin J is a crucial precursor for the synthesis of valuable statin drugs, including simvastatin.[1][2] Its efficient production in recombinant hosts offers a promising alternative to the complex and often inefficient hydrolysis of lovastatin.[1][3] This guide will delve into key strategies to enhance monacolin J acid titers, focusing on genetic engineering, fermentation optimization, and metabolic pathway troubleshooting.

I. Frequently Asked Questions (FAQs)

Q1: Which recombinant host is optimal for monacolin J acid production?

A1: The choice of a recombinant host is a critical first step and depends on several factors, including the complexity of the biosynthetic pathway, codon usage, and post-translational modification requirements.

• Aspergillus niger has emerged as a robust host for heterologous expression of the monacolin J biosynthetic pathway.[1][3] Its advantages include a well-characterized genetic background, industrial-scale fermentation experience, and the ability to express large polyketide synthase (PKS) genes.[3]

• Saccharomyces cerevisiae is another attractive option due to its rapid growth, sophisticated genetic tools, and established fermentation processes.[4][5] However, expressing large, G+C-rich fungal PKS genes can be challenging due to differences in codon usage.[4]

• Escherichia coli offers rapid genetics and high-density cultivation, making it a powerful host for polyketide biosynthesis.[6][7][8] However, the production of complex eukaryotic polyketides often requires significant metabolic engineering to supply necessary precursors and ensure proper protein folding.[6]

Expert Insight: While Aspergillus niger has shown direct success in producing monacolin J, S. cerevisiae remains a strong contender, particularly if codon optimization and precursor supply pathways are addressed. E. coli is best suited for producing smaller polyketide components or for biocatalytic conversion steps.

Q2: What are the essential genes from the lovastatin biosynthetic cluster required for monacolin J acid production?

A2: The biosynthesis of monacolin J from basic building blocks requires the expression of a specific subset of genes from the lovastatin gene cluster found in Aspergillus terreus.[9]

The core set of genes includes:

• lovB : Encodes the lovastatin nonaketide synthase (LNKS), a large multifunctional PKS responsible for synthesizing the polyketide backbone.[9][10]

• lovC : A putative enoyl reductase required for the proper processing of the polyketide chain.[5][9]

• lovG : Encodes a thioesterase necessary for releasing the dihydromonacolin L acid from LovB, allowing for enzyme turnover.[3][5]

• lovA : A cytochrome P450 monooxygenase that catalyzes the two-step oxidation of dihydromonacolin L to monacolin J.[3][9]

Diagram of the Monacolin J Biosynthetic Pathway:

Caption: Increasing flux towards Monacolin J via ACC overexpression.

Strategy 2: Fermentation Process Optimization

The composition of the fermentation medium and the physical parameters of cultivation have a profound impact on secondary metabolite production. [11]

Key Parameters for Optimization:

• Carbon Source: While glucose is a common carbon source, slowly metabolized sugars like lactose or maltose can sometimes lead to higher yields by preventing rapid biomass accumulation and promoting secondary metabolism. [3]A mixture of glycerol and lactose has proven effective in engineered A. terreus. [12][13]* Nitrogen Source: The type and concentration of the nitrogen source, as well as the carbon-to-nitrogen (C/N) ratio, are critical. [11]Nitrogen limitation often triggers the onset of secondary metabolism in fungi. [11]* pH: The optimal pH for monacolin J production in recombinant A. niger was found to be 5.5. [3]It is essential to monitor and control the pH throughout the fermentation process.

• Temperature and Agitation: These parameters influence microbial growth, enzyme activity, and oxygen transfer. Optimal conditions need to be determined empirically for each host and bioreactor setup. For example, a study on Pleurotus ostreatus found optimal lovastatin production at 28°C and 200 rpm. [14]

Data Summary: Impact of Fermentation Parameters on Lovastatin/Monacolin Production

Host Organism	Parameter Optimized	Optimal Condition	Yield Increase	Reference
Pleurotus ostreatus	Glucose, Yeast Extract, Agitation	30 g/L, 10 g/L, 200 rpm	50-fold	[14]
Aspergillus terreus	Carbon Source (Glycerol/Lactose)	Mixture	143% (with genetic mod.)	[12]
Aspergillus niger	pH, Carbon Source	pH 5.5, Maltose	20.24% (vs. glucose)	[3]
Meyerozyma guilliermondii	pH, Temperature	pH 8.0, 30°C	11.4-fold	[15]

Strategy 3: Heterologous Expression and Pathway Reconstruction

A recent breakthrough involved the successful heterologous expression of the monacolin J biosynthetic gene cluster (lovB, lovC, lovG, and lovA) in Aspergillus niger. [1][3]This approach circumvents the need to work with the native producer, A. terreus, and allows for the use of a more genetically tractable and industrially robust host.

Workflow for Heterologous Pathway Reconstruction:

Sources

• 1. Heterologous Synthesis of Monacolin J by Reconstructing Its Biosynthetic Gene Cluster in Aspergillus niger - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Heterologous Biosynthesis of Polyketides in Escherichia coli [gavinpublishers.com]
• 8. Engineered polyketide biosynthesis and biocatalysis in Escherichia coli [escholarship.org]
• 9. researchgate.net [researchgate.net]
• 10. Lovastatin biosynthesis in Aspergillus terreus: characterization of blocked mutants, enzyme activities and a multifunctional polyketide synthase gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. rjlbpcs.com [rjlbpcs.com]
• 12. Increasing Lovastatin Production by Re-routing the Precursors Flow of Aspergillus terreus via Metabolic Engineering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Optimization of submerged fermentation conditions for lovastatin production by the culinary-medicinal oyster mushroom, Pleurotus ostreatus (Higher Basidiomycetes) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. tandfonline.com [tandfonline.com]

Reference Data & Comparative Studies

Publish Comparison Guide: Pharmacokinetic Profiling of Monacolin J vs. Monacolin J Acid

Target Audience: Researchers, Pharmacologists, and Drug Development Professionals Document Type: Technical Comparison & Experimental Protocol Guide

Executive Summary

Monacolin J (MJ) and its open-ring hydroxy acid form, Monacolin J acid (MJA), are critical secondary metabolites derived from Monascus purpureus (red yeast rice) and serve as key intermediates in the biosynthesis of statins like lovastatin (Monacolin K)[1][2]. While structurally similar, their pharmacokinetic (PK) and pharmacodynamic (PD) profiles diverge significantly due to the presence of a closed lactone ring in MJ versus an open hydroxycarboxylate moiety in MJA.

Understanding the ADME (Absorption, Distribution, Metabolism, and Excretion) differences between these two forms is essential for rational drug design, as the lactone form acts primarily as a prodrug, whereas the acid form is the biologically active entity responsible for competitive inhibition of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase[1][3].

Structural & Mechanistic Divergence

The fundamental difference in the pharmacological behavior of MJ and MJA lies in their chemical conformation.

• Monacolin J (Lactone Form): Highly lipophilic, allowing for efficient passive diffusion across the intestinal epithelium. However, it lacks direct inhibitory activity against HMG-CoA reductase. It must undergo in vivo hydrolysis (chemically in alkaline pH or enzymatically via esterases/paraoxonases) to become active[3][4].

• Monacolin J Acid (Hydroxy Acid Form): The open-ring structure structurally mimics the HMG-CoA intermediate, allowing it to bind competitively to the active site of HMG-CoA reductase with high affinity (IC50 ≈ 3.3 μM)[1]. Because it is more hydrophilic, its passive membrane permeability is lower, often requiring active transport mechanisms (e.g., OATP1B1) for hepatic uptake.

Pathway Visualization: Activation and Inhibition

Caption: Pharmacokinetic activation of Monacolin J to its active acid form and subsequent HMG-CoA reductase inhibition.

Comparative Pharmacokinetic Profile

The table below synthesizes the quantitative and qualitative PK differences between the two forms, critical for formulation and dosing strategies.

Parameter	Monacolin J (Lactone)	Monacolin J Acid (Hydroxy Acid)
State	Prodrug (Inactive)	Active Metabolite
Solubility	Lipophilic (High logP)	Hydrophilic (Low logP)
Absorption	High passive diffusion (Intestinal)	Lower passive diffusion; requires transporters
HMG-CoA Reductase IC50	> 500 μM (Negligible inhibition)[1]	~ 3.3 μM (Potent inhibition)[1]
Metabolism	Rapidly hydrolyzed to acid form; oxidized by CYP3A4[1]	Subject to further downstream hepatic clearance
Protein Binding	High (>95%)	Moderate to High[3][5]

Causality Insight: The lipophilicity of the lactone form ensures superior oral bioavailability compared to the acid form. However, because the lactone cannot form the necessary hydrogen bonds with the catalytic residues of HMG-CoA reductase, it remains inactive until the lactone ring is cleaved[1].

Experimental Protocols for Pharmacokinetic Validation

To rigorously validate the PK differences and conversion rates between MJ and MJA, the following self-validating experimental workflows are recommended.

Protocol A: In Vitro HMG-CoA Reductase Inhibition Assay

Purpose: To quantify the direct pharmacodynamic disparity (IC50) between the lactone and acid forms.

• Reagent Preparation: Prepare human recombinant HMG-CoA reductase catalytic domain, NADPH, and HMG-CoA substrate in a standardized assay buffer (100 mM potassium phosphate, pH 7.4).

• Compound Dilution: Dissolve MJ and MJA in DMSO. Prepare a serial dilution ranging from 0.1 μM to 500 μM. Critical Step: Maintain DMSO concentration below 1% in the final assay volume to prevent solvent-induced enzyme denaturation.

• Incubation: Pre-incubate the enzyme with the test compounds (MJ or MJA) for 15 minutes at 37°C to allow for equilibrium binding.

• Reaction Initiation: Add HMG-CoA and NADPH to initiate the reaction.

• Kinetic Measurement: Monitor the decrease in absorbance at 340 nm (indicative of NADPH oxidation) continuously for 10 minutes using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition relative to a vehicle control. Plot log(inhibitor) vs. normalized response to determine the IC50. Expected Result: MJA will yield an IC50 near 3.3 μM, while MJ will show <10% inhibition even at 500 μM[1].

Protocol B: Microsomal Stability and Conversion Assay

Purpose: To measure the rate of conversion from MJ to MJA and assess CYP450-mediated metabolism (specifically CYP3A4)[1].

• Microsome Preparation: Thaw Human Liver Microsomes (HLMs) on ice. Prepare a reaction mixture containing 1 mg/mL HLM protein in 100 mM phosphate buffer (pH 7.4).

• Substrate Addition: Spike MJ into the mixture at a final concentration of 10 μM.

• Cofactor Initiation: Pre-warm the mixture to 37°C for 5 minutes, then initiate the metabolic reaction by adding an NADPH regenerating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Time-Course Sampling: Aliquot 50 μL of the reaction mixture at 0, 15, 30, 45, and 60 minutes.

• Reaction Quenching: Immediately quench each sample by adding 150 μL of ice-cold acetonitrile containing an internal standard (e.g., lovastatin-d3). This precipitates proteins and halts enzymatic activity.

• LC-MS/MS Quantification: Centrifuge the samples at 14,000 x g for 10 minutes. Analyze the supernatant using LC-MS/MS to quantify the depletion of MJ and the formation of MJA and 6′a-hydroxymethyl monacolin J (the CYP3A4 metabolite)[1].

References

• National Center for Biotechnology Information (NCBI). "A Novel Statin Compound from Monacolin J Produced Using CYP102A1-Catalyzed Regioselective C-Hydroxylation - PMC." PubMed Central. URL:[Link]

• National Center for Biotechnology Information (NCBI). "Scientific opinion on the safety of monacolins in red yeast rice - PMC." PubMed Central. URL:[Link]

• Food Research. "In silico anticholesterol of Monacolin from Monascus sp. on HMG-CoA protein receptor." MyFoodResearch. URL:[Link]

• ANSES. "OPINION of the French Agency for Food, Environmental and Occupational Health & Safety on the risks associated with the presence of monacolins in red yeast rice." Anses.fr. URL:[Link]

• Deutsche Forschungsgemeinschaft (DFG). "Toxicological evaluation of red mould rice: An update." DFG.de. URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. dfg.de [dfg.de]
• 3. anses.fr [anses.fr]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. myfoodresearch.com [myfoodresearch.com]

Comparative Analysis of Monacolin J Acid Production Across Fungal Strains: A Technical Guide for Scale-Up

Executive Summary

Monacolin J (MJ) acid is a high-value polyketide intermediate in the lovastatin biosynthetic pathway and the primary precursor for the semi-synthetic production of simvastatin, a blockbuster cholesterol-lowering drug[1][2]. Historically, industrial MJ production relied on the harsh, environmentally taxing alkaline hydrolysis of lovastatin[1]. Today, synthetic biology and bioprocess engineering allow for the direct accumulation of MJ acid using tailored fungal cell factories.

This guide provides an objective, data-driven comparison of MJ acid production across native producers (Aspergillus terreus, Monascus spp.) and engineered heterologous hosts (Aspergillus niger). By dissecting the causality behind strain selection, fermentation parameters, and analytical profiling, this guide equips researchers with the mechanistic insights required for successful industrial scale-up.

Mechanistic Overview of Monacolin J Biosynthesis

To engineer or optimize a strain, one must first understand the enzymatic assembly line. In native producers, statin biosynthesis is governed by a highly conserved polyketide gene cluster[3]. The process begins with the condensation of acetyl-CoA and malonyl-CoA by lovastatin nonaketide synthase (LovB) and enoyl reductase (LovC) to form dihydromonacolin L[1]. Cytochrome P450 monooxygenase (LovA) then catalyzes sequential oxidations to yield monacolin L and subsequently Monacolin J[1]. In wild-type strains, LovD rapidly attaches a 2-methylbutyryl side chain to MJ to form lovastatin, meaning MJ does not naturally accumulate[2].

Biosynthetic pathway of Monacolin J acid and its downstream statin derivatives.

Comparative Strain Analysis: Native vs. Engineered Hosts

Aspergillus terreus (The Native Workhorse)

A. terreus is the traditional industrial host for lovastatin[3].

• Performance: High overall polyketide flux.

• Limitation: Because MJ is an intermediate, direct accumulation requires targeted gene disruption (e.g., knocking out lovF or lovD) to halt the pathway at MJ[2]. Furthermore, A. terreus exhibits heavy sporulation and complex morphology in submerged fermentation, which increases broth viscosity and complicates oxygen transfer.

Monascus Species (M. purpureus, M. pilosus)

Monascus strains are utilized in solid-state fermentation for Red Yeast Rice, naturally producing a suite of monacolins, including MJ acid[4][5].

• Performance: Excellent natural secretors of monacolins. Strain mutagenesis and overexpression of genes like mok I can significantly boost yields[6].

• Limitation: The critical bottleneck is the co-production of citrinin, a nephrotoxic mycotoxin[4]. While engineered mutants (e.g., M12-69) have reduced citrinin to trace levels (0.13 ng/g)[4], the regulatory burden of continuous mycotoxin monitoring makes Monascus less ideal for purified pharmaceutical API production.

Engineered Aspergillus niger (The Clean Heterologous Host)

Reconstructing the MJ gene cluster (lovB, lovC, lovG, lovA) in A. niger CBS513 represents the modern standard for de novo MJ synthesis[1].

• Performance: Achieves high titers (142.61 mg/L) in fed-batch cultivation[1].

• Advantage: A. niger provides a "clean" metabolic background with zero citrinin risk, GRAS (Generally Recognized As Safe) status, and highly scalable submerged fermentation dynamics[1].

Enzymatic Biocatalysis (The Cell-Free Alternative)

For facilities already producing lovastatin, recombinant E. coli expressing Aspergillus turcosus lovastatin hydrolase offers an alternative. This system can convert 100 g/L of lovastatin to MJ acid with >99.8% efficiency in 3.5 hours at pH 8.0 and 30 °C[7].

Quantitative Performance Metrics

Fungal Strain / System	Production Strategy	Max Yield / Conversion Rate	Key Byproducts / Limitations
A. terreus (Mutants)	Submerged Fermentation	High (Requires lovD knockout)	Complex morphology, high broth viscosity
M. purpureus (M12-69)	Solid-State Fermentation	~2.52 mg/g (Total Monacolins)	Citrinin risk (0.13 ng/g)[4]
A. niger CBS513	Heterologous Fed-Batch	142.61 mg/L (MJ specific)[1]	Requires precise pH and carbon feed control
E. coli BL21 (Enzyme)	Biocatalytic Hydrolysis	>99.8% conversion of 100 g/L[7]	Requires pre-purified Lovastatin substrate

Optimized Methodologies & Self-Validating Protocols

As an application scientist, I emphasize that reproducible titers rely on self-validating workflows. The following protocols are designed with internal controls to ensure data integrity during scale-up.

Standardized bioprocessing and analytical workflow for Monacolin J acid production.

Protocol 1: Fed-Batch Fermentation of Engineered A. niger

• Step 1: Seed Cultivation. Inoculate spores into a medium containing 1% tryptone and 0.5% yeast extract. Cultivate at 28°C, 200 rpm for 48 hours.

  • Validation Checkpoint: Measure OD600 and ensure active exponential growth before bioreactor transfer to prevent lag-phase stalling.

• Step 2: Bioreactor Inoculation & Carbon Feed. Transfer 10% (v/v) seed culture to the fermentation medium. Use maltose (not glucose) as the primary carbon source.

  • Causality: Glucose triggers rapid carbon catabolite repression, downregulating the heterologous lov gene cluster. Maltose provides a slow, sustained carbon flux, increasing MJ yields by over 20% compared to glucose[1].

• Step 3: pH Modulation. Maintain the bioreactor strictly at pH 5.5 using automated acid/base feeding.

  • Causality: Highly acidic environments denature the lovastatin pathway enzymes and stunt mycelial growth. Maintaining pH 5.5–7.5 ensures enzymatic stability and maximizes MJ accumulation[1].

Protocol 2: HPLC-MS/MS Quantification of MJ Acid & Citrinin

• Step 1: Extraction. Lyophilize the fermentation broth. Extract 0.5 g of powder with 10 mL of 95% ethanol at 60°C for 2 hours, followed by sonication.

• Step 2: Chromatographic Separation. Inject the filtered supernatant into an HPLC equipped with a C18-PFP (pentafluorophenyl) column.

  • Causality: Standard C18 columns struggle to resolve the structurally similar lactone and acid forms of monacolins in complex matrices. The PFP stationary phase provides unique π-π, dipole-dipole, and hydrogen bonding interactions, ensuring baseline separation of MJ acid from vitamins, pigments, and citrinin[5].

• Step 3: Mass Spectrometry. Operate the MS/MS in positive electrospray ionization (ESI+) mode. Monitor the specific transitions for MJ acid (m/z 339.22 [M-H]+)[1].

  • Validation Checkpoint: Spike a known concentration of synthetic MJ acid into a matrix blank (non-producing wild-type broth) prior to extraction. Recovery must be 95-105% to rule out ion suppression.

Application Scientist Insights: Navigating Scale-Up Bottlenecks

• The Acid vs. Lactone Equilibrium: Monacolins exist in a dynamic equilibrium between the closed-ring lactone form and the open-ring acid form. Because the acid form is the active inhibitor of HMG-CoA reductase (and the required precursor for simvastatin), extraction protocols must avoid highly acidic or basic conditions that artificially force ring closure or degradation during downstream processing.

• Metal Ion Supplementation: When working with native producers, the addition of divalent metal cations (Zn2+, Mg2+) can significantly boost precursor accumulation. These ions act as essential cofactors for the megasynthases (LovB) involved in the early stages of polyketide assembly.

• Matrix Complexity: If you are forced to use Monascus strains, do not rely solely on UV-Vis spectrophotometry for quantification. The red/yellow pigments co-elute and absorb at similar wavelengths to monacolins, leading to false-positive yield inflation. Always default to LC-MS/MS with a PFP column for absolute quantification[5].

References

• Heterologous Synthesis of Monacolin J by Reconstructing Its Biosynthetic Gene Cluster in Aspergillus niger - nih.gov. 1

• Approaches to Authenticating Products Containing Red Yeast Rice Extract (Monacolin K) - nih.gov.4

• Molecular Mechanism of Mok I Gene Overexpression in Enhancing Monacolin K Production in Monascus pilosus - mdpi.com. 6

• A Novel Statin Compound from Monacolin J Produced Using CYP102A1-Catalyzed Regioselective C-Hydroxylation - nih.gov. 2

• Efficient Biosynthesis of Monacolin J through Enzymatic Hydrolysis Using a Recombinant Lovastatin Hydrolase - mdpi.com. 7

• Identification and chemical profiling of monacolins in red yeast rice using high-performance liquid chromatography with photodiode array detector and mass spectrometry - researchgate.net. 5

• Biosynthesis and biotechnological production of statins by filamentous fungi and application of these cholesterol-lowering drugs - researchgate.net. 3

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Molecular Mechanism of Mok I Gene Overexpression in Enhancing Monacolin K Production in Monascus pilosus [mdpi.com]
• 7. mdpi.com [mdpi.com]

A Comparative Guide to the In Vivo Efficacy of Monacolin J Acid and Lovastatin

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Tale of Two Statins - Precursor and Product

In the landscape of cholesterol-lowering agents, the statin family stands as a cornerstone of cardiovascular disease prevention and treatment. Within this class, lovastatin, the first FDA-approved statin, and its immediate precursor, monacolin J, represent a fascinating case of biochemical relationship and therapeutic potential. Lovastatin, a natural product of fungi like Aspergillus terreus, is administered as an inactive lactone prodrug and is hydrolyzed in vivo to its active β-hydroxy acid form.[1] Monacolin J is an intermediate in the biosynthesis of lovastatin and is also found in red yeast rice.[2] This guide provides a detailed comparison of the in vivo efficacy of monacolin J acid and lovastatin, drawing upon available experimental data to inform researchers and drug development professionals.

While extensive in vivo data exists for lovastatin, similar studies on isolated monacolin J acid are limited. Therefore, this guide will compare their established biochemical properties, with a focus on their primary mechanism of action, and present available in vivo data for lovastatin as a benchmark. The potential in vivo efficacy of monacolin J acid will be discussed in the context of its role as a direct precursor to lovastatin's active form and its own intrinsic activity.

Mechanism of Action: The HMG-CoA Reductase Inhibition Pathway

Both monacolin J acid and lovastatin exert their lipid-lowering effects by competitively inhibiting 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase. This enzyme catalyzes the rate-limiting step in the mevalonate pathway, a critical metabolic route for cholesterol synthesis.[3] By blocking this enzyme, these compounds reduce the endogenous production of cholesterol in the liver. This leads to an upregulation of low-density lipoprotein (LDL) receptors on hepatocyte surfaces, which in turn increases the clearance of LDL cholesterol from the bloodstream.[4]

Caption: Workflow for evaluating lipid-lowering efficacy in a diet-induced hyperlipidemia model.

Conclusion and Future Directions

Lovastatin is a well-established HMG-CoA reductase inhibitor with proven in vivo efficacy in lowering cholesterol and exhibiting anti-inflammatory properties. Monacolin J, as its direct precursor, holds therapeutic promise. The available in vitro data clearly indicates that the acid form of monacolin J is an active inhibitor of HMG-CoA reductase.

However, a significant knowledge gap exists regarding the in vivo efficacy of isolated monacolin J acid. The current body of literature is heavily focused on monacolin K (lovastatin) and the complex mixture of monacolins found in red yeast rice. To fully understand the therapeutic potential of monacolin J acid and to enable a direct comparison with lovastatin, further research is imperative.

Future studies should focus on:

• Direct comparative in vivo efficacy studies: Head-to-head comparisons of purified monacolin J acid and lovastatin in validated animal models of hyperlipidemia and inflammation are essential.

• Pharmacokinetic profiling: Detailed ADME studies of isolated monacolin J acid are needed to understand its bioavailability and metabolic fate.

• Dose-response studies: Establishing the dose-dependent effects of monacolin J acid on lipid profiles and inflammatory markers will be crucial for determining its therapeutic window.

By addressing these research questions, the scientific community can fully elucidate the potential of monacolin J acid as a standalone therapeutic agent or as a lead compound for the development of new and improved statins.

References

• A Novel Statin Compound from Monacolin J Produced Using CYP102A1-Catalyzed Regioselective C-Hydroxylation. PMC. [Link]

• Lipid-lowering activity of atorvastatin and lovastatin in rodent species: triglyceride-lowering in rats correlates with efficacy in LDL animal models. PubMed. [Link]

• Efficient Synthesis of Simvastatin by Use of Whole-Cell Biocatalysis. ASM Journals. [Link]

• Lovastatin Dose-Dependently Potentiates the Pro-inflammatory Activity of Lipopolysaccharide Both In Vitro and In Vivo. PMC. [Link]

• Biosynthesis of monacolins: conversion of monacolin L to monacolin J by a monooxygenase of Monascus ruber. PubMed. [Link]

• Off-Target Effect of Lovastatin Disrupts Dietary Lipid Uptake and Dissemination through Pro-Drug Inhibition of the Mesenteric Lymphatic Smooth Muscle Cell Contractile Apparatus. MDPI. [Link]

• Lovastatin, not Simvastatin, Corrects Core Phenotypes in the Fragile X Mouse Model. eNeuro. [Link]

• A New HPLC Method for Analysis of Natural Monacolin K in Red Yeast Rice Pharmaceutical Preparations. Semantic Scholar. [Link]

• Method for preparing monacolin J.

• Study of the Effects of Monacolin K and Other Constituents of Red Yeast Rice on Obesity, Insulin-Resistance, Hyperlipidemia, and Nonalcoholic Steatohepatitis Using a Mouse Model of Metabolic Syndrome. PMC. [Link]

• Evaluation of a Nutraceutical Containing Monacolin 2.94 Mg on Lipid Profile in Hypercholesterolemic Patients in Primary Prevent. Science and Education Publishing. [Link]

• mevacor® (lovastatin). accessdata.fda.gov. [Link]

• An overview of the bioactivity of monacolin K / lovastatin. ResearchGate. [Link]

• MONACOLIN M, A NEW INHIBITOR OF CHOLESTEROL BIOSYNTHESIS. J-Stage. [Link]

• Safety and Efficacy of Red Yeast Rice Phytocomplex and Lovastatin: a Comparative Analysis. IRIS Unimore. [Link]

• EFFECTS OF MONACOLIN K ON INFLAMMATION, OXIDATIVE STRESS, AND ENDOTHELIAL FUNCTION IN PATIENTS WITH MODERATE HYPERLIPIDEMIA. World of Medicine and Biology. [Link]

• Red yeast rice extract high in monacolin k content.
• Red yeast rice extract high in monacolin k content.

• Red Yeast Rice or Lovastatin? A Comparative Evaluation of Safety and Efficacy Through a Multifaceted Approach. PMC. [Link]

• Monascus fermentation of dioscorea for increasing the production of cholesterol-lowering agent--monacolin K and antiinflammation agent--monascin. PubMed. [Link]

• NMR evaluation of total statin content and HMG-CoA reductase inhibition in red yeast rice (Monascus spp.) food supplements. PMC. [Link]

• Efficient Biosynthesis of Monacolin J through Enzymatic Hydrolysis Using a Recombinant Lovastatin Hydrolase. MDPI. [Link]

• An overview of the bioactivity of monacolin K / lovastatin. PubMed. [Link]

• Pharmacokinetics of magnolin in rats. PubMed. [Link]

• Plasma Clearance of Lovastatin Versus Chinese Red Yeast Rice in Healthy Volunteers. DigitalCommons@URI. [Link]

• lovastatin improves fluoride-induced hypercholesterolemia in albino rats. Fluoride. [Link]

• Monacolin K, a new hypocholesterolemic agent that specifically inhibits 3-hydroxy-3-methylglutaryl coenzyme A reductase. PubMed. [Link]

• Pharmacokinetics, bioavailability, and tissue distribution of MRTX1133 in rats using UHPLC-MS/MS. Frontiers. [Link]

• DETERMINATION OF BIOAVAILABILITY (BA) IN ANIMAL MODELS [Pharmaceutics Practical-IInd]. ResearchGate. [Link]

• Preclinical Pharmacokinetics and Bioavailability of Oxypeucedanin in Rats after Single Intravenous and Oral Administration. MDPI. [Link]

Sources

• 1. fluorideresearch.org [fluorideresearch.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. naturalhealthresearch.org [naturalhealthresearch.org]
• 4. An overview of the bioactivity of monacolin K / lovastatin - PubMed [pubmed.ncbi.nlm.nih.gov]

structural comparison of monacolin J acid and simvastatin

Structural and Functional Comparison of Monacolin J Acid and Simvastatin: A Technical Guide

Introduction and Structural Dissection

Statins are a cornerstone of cardiovascular pharmacology, functioning as competitive inhibitors of 3-hydroxy-3-methylglutaryl-coenzyme A reductase (HMGR), the rate-limiting enzyme in cholesterol biosynthesis[1]. While all statins share a common pharmacophore, minor structural modifications drastically alter their binding kinetics and clinical efficacy.

Monacolin J acid and Simvastatin share an identical decalin ring core and a 3,5-dihydroxyheptanoic acid moiety (the active pharmacophore)[1]. The critical structural divergence between these two molecules occurs exclusively at the C8 position of the decalin ring:

• Monacolin J Acid : Features a bare, unesterified hydroxyl (-OH) group at the C8 position[2].

• Simvastatin Acid : Features a bulky, highly hydrophobic 2,2-dimethylbutyrate ester side chain at the C8 position[3].

The Causality of Structural Affinity: The HMGR active site contains a narrow, highly hydrophobic binding groove within its L-domain[1]. While the 3,5-dihydroxyheptanoic acid pharmacophore of both molecules binds to the cis-loop of HMGR (mimicking the endogenous HMG-CoA substrate), the 2,2-dimethylbutyrate group of simvastatin acts as a critical hydrophobic anchor[1]. This side chain perfectly occupies the hydrophobic pocket, stabilizing the enzyme-inhibitor complex via van der Waals forces. Monacolin J lacks this hydrophobic anchor, resulting in a significantly lower binding affinity and rendering it nearly inactive as a therapeutic agent[2].

Structural logic of HMGR inhibition comparing Monacolin J and Simvastatin.

Quantitative Performance Comparison

The addition of the C8 hydrophobic side chain transforms a weak micromolar inhibitor into a potent nanomolar drug. The table below summarizes the quantitative performance differences between the two compounds.

Compound	C8 Substituent	HMGR IC50	Binding Affinity	Relative Potency
Monacolin J Acid	-OH (Hydroxyl)	~3.3 μM[2]	Low	1x
Simvastatin Acid	-O-CO-C(CH3)2CH2CH3	~1-4 nM[1]	High (Nanomolar)	~1000x

Biocatalytic Transformation: Bridging the Structural Gap

Because of its weak inhibitory profile, Monacolin J is primarily utilized as an industrial precursor for the semisynthesis of simvastatin[4]. Traditional chemical synthesis requires exhaustive protection and deprotection of the C11 and C13 hydroxyl groups to selectively acylate the C8 position[3].

To bypass these inefficient chemical steps, modern workflows employ the acyltransferase LovD in a whole-cell biocatalytic platform[3]. LovD is highly regioselective for the C8-hydroxyl group. By utilizing a membrane-permeable thioester acyl donor ( α -dimethylbutyryl-S-methyl-mercaptopropionate, DMB-S-MMP), the reaction achieves >99% conversion without requiring any chemical protecting groups[3].

Whole-cell biocatalytic workflow for converting Monacolin J to Simvastatin.

Experimental Methodologies (Self-Validating Protocols)

Protocol A: Whole-Cell Biocatalytic Synthesis of Simvastatin

Objective: Regioselective C8-acylation of Monacolin J to yield Simvastatin. Causality for Experimental Choice: Purified enzymes are susceptible to rapid degradation and require complex in vitro stabilization. Utilizing a whole-cell E. coli system encapsulates LovD in a natively buffered intracellular environment. Furthermore, the hydrophobic nature of DMB-S-MMP allows it to passively diffuse across the bacterial membrane, creating a highly efficient, self-contained catalytic bioreactor[3].

Step-by-Step Methodology:

• Strain Cultivation: Grow E. coli BL21(DE3) harboring the LovD overexpression plasmid in LB medium at 37°C until OD600 reaches 0.6. Induce with 0.1 mM IPTG and incubate at 20°C for 16 hours.

• Substrate Addition: Concentrate the cells to an OD600 of 45 in 50 mM HEPES buffer (pH 7.9). Introduce 15 mM Monacolin J (ammonium salt) and a 1.5-fold molar excess of the acyl donor DMB-S-MMP directly into the suspension[3].

• Bioconversion: Incubate the reaction at 25°C with 250 rpm agitation for 24 hours.

• Validation & Extraction: Monitor the conversion via HPLC (C18 column, UV detection at 238 nm). Upon reaching >99% conversion, acidify the broth to pH 4.0 using 1M HCl and extract the newly formed simvastatin using two volumes of ethyl acetate[3].

Protocol B: In Vitro HMGR Inhibition Assay

Objective: Quantify the functional inhibitory difference between Monacolin J and Simvastatin. Causality for Experimental Choice: Statins are often formulated as closed-ring lactone prodrugs, which lack the structural geometry to bind the HMGR active site and are inactive in vitro. Alkaline hydrolysis is strictly required to open the ring, forming the active 3,5-dihydroxyheptanoic acid that mimics the endogenous tetrahedral intermediate of HMG-CoA[1].

Step-by-Step Methodology:

• Prodrug Activation: Dissolve Simvastatin lactone in ethanol (10 mg/mL). Add 0.1 N NaOH to a final concentration of 0.05 N and heat at 50°C for 2 hours to fully open the lactone ring. Neutralize the solution to pH 7.2 with 0.1 N HCl. (Note: Monacolin J acid can be used directly if already in its open-ring salt form).

• Assay Assembly: In a UV-compatible 96-well microplate, combine 160 μL of assay buffer (100 mM potassium phosphate, pH 7.4, 5 mM DTT), 10 μL of 400 μM NADPH, and 10 μL of the activated statin (prepared in serial dilutions from 0.1 nM to 10 μM).

• Reaction Initiation: Add 10 μL of the catalytic domain of human HMGR (purified recombinant protein) and incubate for 5 minutes at 37°C. Initiate the reaction by adding 10 μL of 400 μM HMG-CoA substrate[1].

• Kinetic Measurement: Monitor the decrease in absorbance at 340 nm (representing NADPH oxidation) continuously for 5 minutes. Calculate the IC50 values by plotting the fractional velocity against inhibitor concentration using non-linear regression[2].

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Comparative Cytotoxicity of Monacolin J Acid and Its Derivatives: A Structural and Mechanistic Guide

As a Senior Application Scientist navigating the intersection of natural product biosynthesis and oncology, I approach the evaluation of monacolins not merely as a catalog of inhibitory concentrations, but as a dynamic system of structure-activity relationships (SAR). Red yeast rice (Monascus spp. fermented products) yields a complex phytocomplex of polyketides. While Monacolin K (lovastatin) is globally recognized for its cholesterol-lowering efficacy, recent oncological screening has pivoted toward the cytotoxic potential of its precursors and derivatives, notably Monacolin J acid and the dehydromonacolins.

This guide systematically compares the cytotoxic performance of Monacolin J acid against its structural analogs, providing actionable experimental frameworks and mechanistic insights for drug development professionals.

Structural Causality: The Biosynthetic Foundation of Cytotoxicity

To understand the divergent cytotoxicity profiles of monacolins, we must first examine their biosynthetic assembly. Monacolin J acid serves as a critical biosynthetic intermediate.

The process begins with Monacolin L acid. The multifunctional cytochrome P450 enzyme LovA catalyzes the regio- and stereospecific hydroxylation of Monacolin L acid to produce Monacolin J acid [2]. At this stage, Monacolin J acid consists of the core hexahydronaphthalene ring system but lacks a lipophilic side chain.

Subsequently, the megasynthase LovF synthesizes an α-S-methylbutyrate side chain, which is covalently attached to Monacolin J by the acyltransferase LovD to yield Monacolin K [2].

Why does this matter for cytotoxicity? The absence of the α-S-methylbutyrate side chain in Monacolin J acid drastically reduces its lipophilicity. This structural deficit severely impairs its ability to cross cancer cell membranes and diminishes its steric affinity for the active site of HMG-CoA reductase. Consequently, Monacolin J acid exhibits negligible cytotoxicity compared to its esterified derivatives. Conversely, further downstream modifications, such as dehydrogenation, yield compounds like Dehydromonacolin K , which possess a conjugated diene system that amplifies intracellular oxidative stress and apoptotic signaling [1].

Fig 1: Structure-activity relationship and apoptotic pathways of Monacolin derivatives.

Comparative Cytotoxicity Profiles

Extensive in vitro screening across human tumor cell lines (HTCLs) highlights the stark contrast in anti-proliferative capabilities among monacolin derivatives. While Monacolin K induces apoptosis via mevalonate pathway depletion and modulation of Bax/Bcl-2 regulators [3], Monacolin J acid remains largely inactive. Dehydromonacolin K, possessing a C2 side chain modification, demonstrates the most potent cytotoxicity across hepatic, colorectal, and breast cancer models [1].

Quantitative Performance Summary

Compound	Structural Distinction	Target Cell Lines	IC₅₀ (μM)	Cytotoxicity Classification
Monacolin J / J Acid	Core ring only; lacks ester side chain	Various HTCLs	> 100.0	Inactive / Weak [5]
Monacolin K (Lovastatin)	Contains α-S-methylbutyrate side chain	SK-MEL, KB, BT-549, SK-OV-3	31.0 – 35.5	Potent [4]
Dehydromonacolin K	Conjugated diene + ester side chain	HepG2, MCF-7, Caco-2	< 30.0	Highly Potent [1]
Monacolin X	Alternative ester side chain	HepG2	72.4	Moderate [3]

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility in your laboratory, the following protocols have been optimized for evaluating monacolin derivatives. Every step is designed with built-in causality to prevent common methodological artifacts.

Protocol A: High-Throughput Cytotoxicity Screening (CCK-8 Assay)

Objective: Accurately quantify the IC₅₀ of monacolin derivatives without solvent-induced toxicity.

• Cell Cultivation: Seed target cancer cell lines (e.g., HepG2, MCF-7) in 96-well plates at a density of 5 × 10³ cells/well in DMEM supplemented with 10% FBS. Incubate for 24 h at 37°C in a 5% CO₂ atmosphere.

• Compound Preparation: Dissolve Monacolin J acid, Monacolin K, and Dehydromonacolin K in analytical-grade DMSO to create 10 mM stock solutions. Serially dilute in culture medium.

  • Causality Check: Ensure final DMSO concentration remains strictly < 0.1% v/v. Higher concentrations of DMSO will artificially inflate cytotoxicity readings by disrupting cell membrane integrity.

• Treatment: Expose cells to the compound gradients (1 μM to 200 μM) for 48 h.

• Viability Assessment: Add 10 μL of Cell Counting Kit-8 (CCK-8) reagent to each well. Incubate for 2 h.

  • Causality Check: CCK-8 is explicitly chosen over traditional MTT assays for statin screening. CCK-8 produces a highly water-soluble formazan dye, eliminating the need for DMSO solubilization steps that frequently introduce pipetting errors and optical artifacts in high-throughput formats.

• Quantification: Measure absorbance at 450 nm using a microplate reader. Calculate the IC₅₀ using non-linear regression analysis (e.g., four-parameter logistic curve).

Protocol B: LC-MS/MS Structural Validation & Quantification

Objective: Verify the purity and stability of Monacolin J acid vs. its lactone forms prior to biological assays.

• Extraction & Quenching: Extract intracellular metabolites from Monascus cultures or spiked cell lysates using 75% cold methanol (-20°C).

  • Causality Check: Cold methanol instantly quenches enzymatic activity. Monacolins are highly susceptible to thermally induced lactonization (the spontaneous conversion from the active hydroxy acid form to the closed lactone ring). Failing to maintain cold conditions will skew the quantification of Monacolin J acid [5].

• Chromatographic Separation: Inject 5 μL onto a C18 reverse-phase column (2.1 × 100 mm, 1.8 μm). Utilize a gradient mobile phase consisting of 0.1% formic acid in water (Solvent A) and acetonitrile (Solvent B).

• Mass Spectrometry: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode utilizing Multiple Reaction Monitoring (MRM).

  • Key Transitions: Track Monacolin K (m/z 405 → 285) and Monacolin J acid (m/z 339 → 199).

• Data Analysis: Integrate peak areas against internal standards (e.g., mevinolin) to confirm the exact molarity of the dosed compounds [5].

Conclusion

The comparative analysis of monacolin derivatives underscores a fundamental principle in drug design: structural lipophilicity and electronic configuration dictate cellular fate. Monacolin J acid , while a vital biosynthetic stepping stone, lacks the necessary acyl side chain to penetrate cancer cells and inhibit HMG-CoA reductase effectively, rendering it non-cytotoxic. In contrast, the addition of the α-S-methylbutyrate chain (Monacolin K ) and subsequent dehydrogenation (Dehydromonacolin K ) transform the molecule into a potent cytotoxic agent capable of inducing apoptosis in aggressive tumor cell lines. Researchers aiming to develop novel statin-derived chemotherapeutics should focus on modifications to the ester side chain and the hexahydronaphthalene ring's saturation state rather than utilizing the bare Monacolin J acid backbone.

References

• Cytotoxic Dehydromonacolins from Red Yeast Rice Journal of Agricultural and Food Chemistry URL
• Multifunctional Enzymes in Microbial Secondary Metabolic Processes MDPI URL
• An Overview on the therapeutic potential and Anticancer mechanism of Monacolin K / Lovastatin ResearchGate URL
• Cytotoxic monacolins from red yeast rice, a Chinese medicine and food ResearchGate URL
• Scientific Opinion on additional scientific data related to the safety of monacolins from red yeast rice PMC / NIH URL

A Senior Application Scientist's Guide to the Validation of Monacolin J Acid as a Biomarker

For researchers, scientists, and drug development professionals, the precise and accurate measurement of biomarkers is paramount to understanding a drug's efficacy and mechanism of action. This guide provides an in-depth technical comparison and validation workflow for monacolin J acid, the active metabolite of lovastatin, as a biomarker for HMG-CoA reductase inhibition. We will delve into the rationale for its use, compare it with established biomarkers, and provide a detailed, field-proven protocol for its validation.

The Rationale for Monacolin J Acid as a Biomarker

Lovastatin, also known as monacolin K, is a widely prescribed medication for lowering cholesterol. It is administered as an inactive lactone prodrug and is hydrolyzed in vivo to its active β-hydroxy acid form, monacolin J acid (also referred to as lovastatin acid)[1][2]. This active metabolite is the direct inhibitor of HMG-CoA reductase, the rate-limiting enzyme in cholesterol biosynthesis[2][3].

The concentration of monacolin J acid in systemic circulation is, therefore, a direct measure of the biologically active form of the drug at its site of action. This makes it a compelling candidate as a pharmacokinetic (PK) and pharmacodynamic (PD) biomarker to assess drug exposure and therapeutic effect.

The Analytical Landscape: A Comparative Overview

The quantification of monacolin J acid in biological matrices, typically plasma, requires highly sensitive and specific analytical methods. While several techniques exist, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard due to its superior selectivity and sensitivity[4][5].

Analytical Method	Pros	Cons
LC-MS/MS	High sensitivity (LLOQ in the low ng/mL to pg/mL range)[5]. High selectivity, minimizing interference from matrix components. Ability to multiplex and analyze multiple analytes simultaneously (e.g., lovastatin and monacolin J acid).	Higher initial instrument cost. Requires specialized technical expertise.
HPLC-UV	Lower instrument cost compared to LC-MS/MS. Readily available in many laboratories.	Lower sensitivity, may not be suitable for low plasma concentrations. Susceptible to interference from co-eluting compounds.
Immunoassays (e.g., ELISA)	High throughput capabilities. Relatively easy to perform.	Potential for cross-reactivity with structurally similar compounds. May lack the specificity to distinguish between the lactone and acid forms.

For the validation of monacolin J acid as a biomarker, LC-MS/MS is the recommended methodology to ensure the generation of reliable and reproducible data that can withstand regulatory scrutiny.

Head-to-Head: Monacolin J Acid vs. Established Biomarkers

The clinical efficacy of statins is traditionally monitored using surrogate endpoints like Low-Density Lipoprotein Cholesterol (LDL-C) and, more recently, inflammatory markers such as high-sensitivity C-reactive protein (hs-CRP). Here's how monacolin J acid compares:

Biomarker	Type	What it Measures	Advantages	Limitations
Monacolin J Acid	Pharmacokinetic (PK) / Direct Target Engagement	Concentration of the active drug metabolite.	Directly reflects the level of the HMG-CoA reductase inhibitor. Can be used to establish dose-response relationships.	Does not directly measure the clinical outcome (i.e., reduction in cardiovascular events).
LDL-C	Pharmacodynamic (PD) / Surrogate Endpoint	The amount of "bad" cholesterol in the blood.	Well-established and accepted by regulatory agencies as a surrogate for cardiovascular risk[6]. Directly related to the therapeutic goal.	LDL-C levels can be influenced by various factors other than statin therapy (e.g., diet, genetics). The extent of LDL-C lowering may not always predict the reduction in cardiovascular events[1][7].
hs-CRP	Pharmacodynamic (PD) / Inflammatory Marker	Systemic inflammation, a key component of atherosclerosis.	An independent predictor of cardiovascular events[8][9][10]. Statins have been shown to reduce hs-CRP levels[9].	A non-specific marker of inflammation and can be elevated in various other conditions. Its role as a primary target for therapy is still under investigation.

Expert Insight: While LDL-C remains the primary clinical endpoint for assessing statin efficacy, the measurement of monacolin J acid provides invaluable mechanistic information. It allows researchers to dissect the pharmacokinetic variability between individuals and to correlate drug exposure with the downstream pharmacodynamic effects on LDL-C and hs-CRP. This is particularly crucial in early-phase clinical trials and for understanding potential drug-drug interactions.

The Workflow of Validation: A Step-by-Step Protocol

The validation of a bioanalytical method for a biomarker must be robust and well-documented to ensure data integrity. The following is a comprehensive, step-by-step protocol for the validation of an LC-MS/MS method for monacolin J acid in human plasma, guided by the principles outlined in the FDA's Bioanalytical Method Validation (BMV) guidance and referencing the ICH M10 guideline[11][12][13].

Experimental Workflow for Biomarker Validation

Caption: A typical workflow for the validation of a biomarker assay.

Detailed Method Validation Protocol

1. Materials and Reagents:

• Analytes: Monacolin J acid and Lovastatin reference standards.

• Internal Standard (IS): A structurally similar compound not present in the biological matrix. Simvastatin or atorvastatin are suitable choices[4][5]. A stable isotope-labeled analog of monacolin J acid is the ideal IS.

• Solvents: HPLC-grade methanol, acetonitrile, and water.

• Reagents: Formic acid, ammonium acetate.

• Biological Matrix: Drug-free human plasma.

2. LC-MS/MS Instrumentation and Conditions:

• LC System: A high-performance liquid chromatography system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm) is a common choice due to its ability to retain and separate the relatively non-polar monacolin J acid from more polar matrix components[4][13].

• Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in acetonitrile/methanol). The acidic pH helps to keep the carboxyl group of monacolin J acid protonated, leading to better retention on the C18 column and improved peak shape.

• Ionization Mode: Electrospray ionization in positive or negative mode, depending on which provides a better signal for the analyte and internal standard.

• MRM Transitions: Specific precursor-to-product ion transitions for monacolin J acid and the internal standard are monitored for quantification.

3. Stock and Working Solutions Preparation:

• Prepare individual stock solutions of monacolin J acid and the internal standard in a suitable organic solvent (e.g., methanol).

• Prepare serial dilutions of the monacolin J acid stock solution to create working solutions for the calibration curve and quality control (QC) samples.

4. Calibration Curve and Quality Control Sample Preparation:

• Spike drug-free human plasma with the appropriate working solutions to prepare a calibration curve with at least 6-8 non-zero concentration levels. The concentration range should be chosen to bracket the expected physiological concentrations of monacolin J acid after therapeutic doses of lovastatin.

• Prepare QC samples at a minimum of three concentration levels: low, medium, and high.

5. Sample Preparation:

• A simple protein precipitation method is often sufficient for plasma samples[14]. This involves adding a cold organic solvent (e.g., acetonitrile or methanol) containing the internal standard to the plasma sample, followed by vortexing and centrifugation to pellet the precipitated proteins.

• The supernatant is then transferred for LC-MS/MS analysis.

6. Validation Experiments:

• Selectivity: Analyze at least six different lots of blank human plasma to ensure no endogenous interferences are observed at the retention times of monacolin J acid and the internal standard.

• Linearity and Range: Analyze the calibration curve standards in triplicate on three different days. The coefficient of determination (r²) should be ≥ 0.99.

• Accuracy and Precision:

  • Intra-day (within-run): Analyze at least five replicates of the low, medium, and high QC samples in a single analytical run.

  • Inter-day (between-run): Analyze the low, medium, and high QC samples on at least three different days.

  • Acceptance Criteria: The mean accuracy should be within ±15% of the nominal concentration (±20% for the LLOQ), and the precision (coefficient of variation, CV) should not exceed 15% (20% for the LLOQ).

• Lower Limit of Quantification (LLOQ): The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision (within 20%).

• Stability:

  • Freeze-Thaw Stability: Assess the stability of monacolin J acid in plasma after multiple freeze-thaw cycles.

  • Bench-Top Stability: Evaluate the stability of the analyte in plasma at room temperature for a specified period.

  • Long-Term Stability: Determine the stability of the analyte in plasma stored at a low temperature (e.g., -80°C) over an extended period.

  • Post-Preparative Stability: Assess the stability of the processed samples in the autosampler.

  • Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.

• Matrix Effect: Evaluate the effect of the biological matrix on the ionization of the analyte by comparing the response of the analyte in post-extraction spiked plasma with the response of the analyte in a neat solution.

• Extraction Recovery: Determine the efficiency of the extraction procedure by comparing the peak area of the analyte in a pre-extraction spiked sample to that of a post-extraction spiked sample.

Conclusion

The validation of monacolin J acid as a biomarker provides a powerful tool for understanding the pharmacokinetics and pharmacodynamics of lovastatin and other monacolin-containing products. By employing a robust and well-validated LC-MS/MS method, researchers can generate high-quality data that can inform drug development decisions and contribute to a more comprehensive understanding of therapeutic efficacy. While established biomarkers like LDL-C remain the cornerstone of clinical assessment, the inclusion of monacolin J acid as a direct measure of the active drug provides a deeper mechanistic insight that is invaluable in both preclinical and clinical research.

References

• A Test in Context: High-Sensitivity C-Reactive Protein. American College of Cardiology. [Link]

• Utility of statin therapy using high-sensitivity C-reactive protein as an indicator of coronary heart disease risk. PubMed. [Link]

• The low-density lipoprotein cholesterol lowering is an ineffective surrogate marker of statin responsiveness to predict cardiovascular outcomes: The 10-year experience of matched population (a STROBE-compliant article). PMC. [Link]

• Bioanalytical Method Validation for Biomarkers Guidance. U.S. Department of Health and Human Services. [Link]

• High-sensitivity C-reactive Protein in Atherosclerotic Cardiovascular Disease: To Measure or Not to Measure? - US Cardiology Review. [Link]

• [Determination of lovastatin and its active metabolites in human plasma with high performance liquid chromatography-tandem mass spectrometry]. PubMed. [Link]

• Development and Validation of LC-MS/MS Method for the Estimation of Lovastatin and its Metabolite (β-Hydroxy Acid) in. Impactfactor.org. [Link]

• ICH M10 Bioanalytical Method Validation and Study Sample Analysis. International Council for Harmonisation. [Link]

• Conversion Investigation for Lovastatin and Its Derivatives By HPLC. SciSpace. [Link]

• Considering the Limits of "Validated" Surrogate Biomarker as Key Outcome in Regulatory Submissions Using LDL-C as an Example. Reddit. [Link]

• Trial-level surrogacy of non-high-density and low-density lipoprotein cholesterol reduction on the clinical efficacy of statins. ResearchGate. [Link]

• Trial-level surrogacy of non-high-density and low-density lipoprotein cholesterol reduction on the clinical efficacy of statins | European Heart Journal - Cardiovascular Pharmacotherapy | Oxford Academic. Oxford Academic. [Link]

• Analysis of lovastatin in human plasma by liquid chromatography coupled with tandem mass spectrometry. AKJournals. [Link]

• A simple and sensitive HPLC-UV method for quantitation of lovastatin in human plasma: application to a bioequivalence study. PubMed. [Link]

• Conversion investigation for lovastatin and its derivatives by HPLC. PubMed. [Link]

• Liquid chromatography-tandem mass spectrometry assay for the simultaneous quantification of simvastatin, lovastatin, atorvastatin, and their major metabolites in human plasma. PMC. [Link]

• Biomarkers and Surrogate Endpoints in Drug Development and Regulatory Decision Making. Annual Reviews. [Link]

• A clinical trial of lovastatin for modification of biomarkers associated with breast cancer risk. SpringerLink. [Link]

• A clinical trial of lovastatin for modification of biomarkers associated with breast cancer risk. PubMed. [Link]

• Stability indicating LC-MS/MS method for estimation of lovastatin in human plasma: application to a bioequivalence study. ResearchGate. [Link]

• Lovastatin – Application in Therapy and Current Clinical Research. Clinicaltrials.eu. [Link]

• Lovastatin Pathway, Pharmacokinetics. PharmGKB. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. ClinPGx [clinpgx.org]
• 3. clinicaltrials.eu [clinicaltrials.eu]
• 4. [Determination of lovastatin and its active metabolites in human plasma with high performance liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. impactfactor.org [impactfactor.org]
• 6. academic.oup.com [academic.oup.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. A Test in Context: High-Sensitivity C-Reactive Protein - American College of Cardiology [acc.org]
• 9. Utility of statin therapy using high-sensitivity C-reactive protein as an indicator of coronary heart disease risk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. HsCRP in ASCVD | USC Journal [uscjournal.com]
• 11. uspharmacist.com [uspharmacist.com]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. scispace.com [scispace.com]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

monacolin J acid proper disposal procedures

As a Senior Application Scientist, I frequently consult with research teams on the downstream logistical management of pharmacologically active intermediates. Monacolin J acid—a potent HMG-CoA reductase inhibitor and a critical polyketide precursor to the blockbuster drug simvastatin—requires rigorous, highly controlled handling and disposal protocols.

Unlike benign biological buffers, statins and their derivatives pose severe environmental risks if introduced into municipal water systems. This guide provides a self-validating, step-by-step operational plan for the safe disposal of Monacolin J acid, ensuring compliance with environmental regulations while safeguarding your laboratory personnel.

Chemical and Hazard Profiling

Before executing any disposal protocol, you must understand the physicochemical properties and hazard classifications of the target molecule. Monacolin J acid is biologically active; its mechanism of action—inhibiting sterol biosynthesis—extends to aquatic organisms, making environmental release highly detrimental.

Table 1: Monacolin J Acid Quantitative & Hazard Data

Property / Parameter	Specification
Chemical Name	Monacolin J (Antibiotic MB 530A)
Molecular Formula	C₁₉H₂₈O₄
Molecular Weight	320.4 g/mol
GHS Classification	Acute Tox. 4 (Oral)[1]
Hazard Statements	H302: Harmful if swallowed[1]
Environmental Hazard	Aquatic toxicity (inhibits sterol biosynthesis)[2]
EPA Waste Management	Regulated Hazardous Pharmaceutical Waste[3]

The Logic of Polyketide Waste Management

Why can't we simply neutralize Monacolin J acid with bleach or flush it down the laboratory sink? The causality lies in its molecular stability and pharmacological potency. Statins and their derivatives are highly resistant to standard wastewater treatment biodegradation. The EPA strictly prohibits the sewering of hazardous pharmaceutical waste under 40 CFR part 266 subpart P[3]. Flushing these compounds leads directly to the contamination of aquatic ecosystems, where they disrupt the metabolic functions of aquatic life[2]. Therefore, high-temperature incineration at an approved facility is the only scientifically and legally sound method for destruction, as the extreme thermal energy completely oxidizes the polyketide backbone into CO₂ and H₂O.

Operational Disposal Workflow

The following diagram maps the lifecycle of Monacolin J acid waste from the point of generation to final destruction.

Monacolin J acid laboratory waste segregation and disposal workflow.

Step-by-Step Disposal Methodology

Every protocol in your laboratory must function as a self-validating system. Follow these exact steps to ensure operational integrity during the disposal of Monacolin J acid.

Phase 1: PPE and Workspace Preparation

• Action: Don nitrile gloves, a flame-resistant laboratory coat, and ANSI-approved safety goggles.

• Causality: Monacolin J is classified under GHS as Acute Tox. 4 (Harmful if swallowed) and is a known irritant[1]. Nitrile provides a robust chemical barrier against the organic solvents (e.g., ethanol, methanol, DMSO) typically used to solubilize Monacolin J in enzymatic assays.

Phase 2: Point-of-Generation Segregation

• Action: Separate solid waste (lyophilized powder, contaminated pipette tips, weigh boats) from liquid waste (assay supernatants, solvent stocks)[2].

• Causality: Solid and liquid wastes require different incineration profiles and transport manifesting. Mixing them increases disposal costs and complicates the chemical profile, potentially violating Resource Conservation and Recovery Act (RCRA) compatibility guidelines[4].

Phase 3: Primary Containment

• Action (Liquids): Transfer liquid Monacolin J waste into a high-density polyethylene (HDPE) or glass carboy.

• Action (Solids): Place solid waste into a heavy-duty, puncture-resistant polyethylene bag or a dedicated rigid plastic container.

• Self-Validation Step: After sealing the liquid waste carboy, gently invert it 45 degrees to visually confirm the absence of micro-leaks around the threading. A dry thread confirms containment integrity.

• Causality: HDPE and glass are chemically inert to the standard solvents used for statins. Leak-proof containment prevents aerosolization and dermal exposure during transport[2].

Phase 4: Regulatory Labeling

• Action: Affix a standardized "Hazardous Waste" label to the primary container immediately upon adding the first drop or gram of waste. The label must explicitly state: "Monacolin J Acid (Statin Derivative)", the primary solvent (e.g., "50% Ethanol"), and the hazard class ("Toxic/Irritant").

• Causality: Unlabeled "mystery" bottles are the leading cause of laboratory safety citations and disposal facility rejections. Immediate labeling ensures RCRA compliance and informs emergency responders in the event of a spill[3].

Phase 5: Satellite Accumulation Area (SAA) Storage & Final Incineration

• Action: Store the sealed, labeled containers in a designated SAA with secondary containment (e.g., a spill tray). Transfer to your institution's Environmental Health and Safety (EHS) department within the regulatory timeframe (typically 90 days for large quantity generators).

• Causality: Secondary containment captures catastrophic primary vessel failures. EHS will coordinate transfer to an EPA-approved facility for high-temperature incineration, which thermally cleaves the polyketide backbone, permanently eliminating its pharmacological activity and preventing aquatic toxicity[2][3].

References

• National Center for Biotechnology Information. "Monacolin J | C19H28O4 | CID 9905162 - PubChem." PubChem,[Link]

• Environmental Protection Agency (EPA). "A 10-Step Blueprint for Managing Pharmaceutical Waste in U.S. Healthcare Facilities." EPA.gov,[Link]

• California CUPA Forum. "Hazardous Wastes at Medical Facilities." CalCUPA,[Link]

Sources

• 1. Monacolin J | C19H28O4 | CID 9905162 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. epa.gov [epa.gov]
• 4. calcupa.org [calcupa.org]